Technical Documentation Center

3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol
  • CAS: 692724-79-1

Core Science & Biosynthesis

Foundational

chemical structure and properties of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

The following technical guide details the chemical structure, synthesis, and medicinal applications of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol . This document is structured for researchers and drug discovery professionals, f...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical structure, synthesis, and medicinal applications of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol . This document is structured for researchers and drug discovery professionals, focusing on the scaffold's utility in constraining pharmacophores.

CAS RN: 692724-79-1 (endo), 1638683-43-8 (exo) Formula: C₇H₁₃NO₂ Molecular Weight: 143.19 g/mol

Executive Summary

The 3-oxa-9-azabicyclo[3.3.1]nonane core is a privileged bicyclic scaffold in medicinal chemistry, distinct from the more common granatane (9-azabicyclo[3.3.1]nonane) and tropane systems due to the inclusion of an ether oxygen at position 3. This substitution alters the lipophilicity profile (LogP ~ -0.97) and modifies the conformational landscape by removing specific transannular steric interactions.

The 7-hydroxy derivative serves as a versatile intermediate for synthesizing GPR119 agonists , TASK-1/3 channel inhibitors , and monoamine reuptake inhibitors . Its rigid framework allows for precise vector positioning of substituents at the N9 (bridge) and C7 (functional) positions, critical for optimizing receptor binding kinetics.

Structural & Conformational Analysis

Nomenclature and Numbering

The bicyclic system consists of two fused rings bridging at nitrogen (N9).

  • Position 3: Oxygen atom (Ether linkage).[1][2]

  • Position 9: Nitrogen atom (Bridgehead amine).

  • Position 7: Hydroxyl group (Functional handle).

Stereochemistry (Endo vs. Exo)

The stereochemistry at C7 is defined relative to the nitrogen bridge (N9).

  • Endo (α): The hydroxyl group projects towards the nitrogen bridge (concave face). This is often the kinetic product of ketone reduction.

  • Exo (β): The hydroxyl group projects away from the bridge (convex face).

Conformational Landscape (Chair-Chair Preference)

Unlike the all-carbon bicyclo[3.3.1]nonane, which suffers from severe transannular repulsion between endo-hydrogens at C3 and C7 (forcing a chair-boat equilibrium), the 3-oxa analog significantly stabilizes the chair-chair conformation.

  • Reasoning: The oxygen at C3 lacks protons, eliminating the 1,3-diaxial steric clash with the C7 axial hydrogen.

  • Impact: This results in a highly rigidified scaffold that presents substituents in a predictable 3D orientation, superior to flexible piperidine analogs.

Experimental Synthesis Protocol

This protocol outlines the "Expert" route, starting from the generation of the unstable dialdehyde precursor via ozonolysis, followed by a double Mannich condensation.

Step 1: In Situ Generation of 2,2'-Oxydiacetaldehyde

Rationale: 2,2'-Oxydiacetaldehyde is unstable and best generated fresh via ozonolysis of 2,5-dihydrofuran.

Reagents: 2,5-Dihydrofuran, Ozone (O₃), Dimethyl Sulfide (DMS), Dichloromethane (DCM). Protocol:

  • Dissolve 2,5-dihydrofuran (50 g, 0.71 mol) in DCM (1.2 L).

  • Cool to -78°C . Sparge with O₃ until a persistent blue color is observed (indicating saturation).

  • Purge with N₂ to remove excess O₃.

  • Add Dimethyl Sulfide (185 g, 3.0 mol) dropwise at -78°C.

  • Warm slowly to 25°C and stir for 15 hours.

  • Concentrate under reduced pressure to yield crude 2,2'-oxydiacetaldehyde as a yellowish oil.[3] Use immediately.

Step 2: Double Mannich Condensation (Robinson-Schöpf)

Rationale: This step constructs the bicyclic core in a single pot using a double condensation.

Reagents: Crude 2,2'-Oxydiacetaldehyde, Benzylamine (or Methylamine), 3-Oxopentanedioic acid (Acetone dicarboxylic acid), Sodium Acetate, Water. Protocol:

  • Dissolve 3-oxopentanedioic acid (71.5 g, 0.49 mol) and NaOAc (40.1 g) in water (600 mL).

  • Add the crude 2,2'-oxydiacetaldehyde (from Step 1).

  • Add Benzylamine (52.5 g, 0.49 mol) pre-dissolved in 3N HCl (200 mL).

  • Stir the mixture at 25°C for 16 hours . CO₂ evolution will occur.[4]

  • Adjust pH to 10 using 1N NaOH.[3]

  • Extract with Ethyl Acetate (3 x 1 L). Dry (MgSO₄) and concentrate.

  • Purification: Silica gel chromatography (DCM/MeOH) yields 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one .

Step 3: Stereoselective Reduction

Rationale: NaBH4 typically favors the formation of the endo-isomer via approach from the less hindered exo-face.

Reagents: NaBH₄, Methanol. Protocol:

  • Dissolve the ketone (1 eq) in MeOH at 0°C.

  • Add NaBH₄ (1.5 eq) portion-wise.

  • Stir at RT for 2 hours.

  • Quench with water, extract with DCM.

  • Result: Mixture of endo/exo alcohols (typically >9:1 favoring endo). Separation achievable via crystallization or column chromatography.[5]

Visualization of Synthesis Pathway

Synthesis Fig 1. Synthetic route via ozonolysis and Robinson-Schöpf condensation. Start 2,5-Dihydrofuran Inter1 2,2'-Oxydiacetaldehyde (Unstable Dialdehyde) Start->Inter1 1. O3, -78°C 2. Me2S Core 9-Benzyl-3-oxa-9-azabicyclo [3.3.1]nonan-7-one Inter1->Core Double Mannich (pH 2-3 -> pH 10) Reagents Benzylamine + Acetone Dicarboxylic Acid Reagents->Core Product 3-Oxa-9-azabicyclo [3.3.1]nonan-7-ol (Endo/Exo) Core->Product NaBH4 (Reduction) Pd/C, H2 (Debenzylation)

[1]

Physicochemical Profile

The introduction of the ether oxygen lowers the basicity of the bridgehead nitrogen slightly compared to the all-carbon analog due to the inductive withdrawal through the sigma framework, though it remains a basic center suitable for salt formation.

PropertyValueNotes
Molecular Weight 143.19 DaFragment-like, ideal for FBDD.
LogP (Calc) -0.97Highly hydrophilic; good solubility.
H-Bond Donors 1 (OH)2 if NH is free.
H-Bond Acceptors 3Ether O, Amine N, Hydroxyl O.
pKa (Conj. Acid) ~8.5 - 9.0Moderate basicity at N9.
Topological Polar Surface Area ~32 ŲExcellent membrane permeability potential.

Medicinal Chemistry Applications

Scaffold Logic: The "Vector Constraint"

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold is utilized to rigidly hold pharmacophores in specific vectors that flexible linkers cannot achieve.

  • Vector A (N9): Ideal for attaching hydrophobic tails or aryl groups that occupy deep hydrophobic pockets (e.g., in GPCRs).

  • Vector B (C7): The hydroxyl group allows for etherification or esterification to project polar or H-bonding groups towards specific residues (e.g., Ser/Thr) in the receptor active site.

Case Study: TASK-1/3 Inhibitors

In the development of potassium channel inhibitors for sleep apnea, the 3-oxa scaffold replaced the standard piperidine to lock the conformation of the inhibitor.

  • Mechanism: The rigid scaffold prevents the "collapse" of the molecule, maintaining the distance between the aromatic headgroup (at N9) and the polar tail (at C7).

  • Outcome: Increased potency (IC50 < 50 nM) and selectivity over hERG channels.

SAR Logic Flow

SAR Fig 2. Structure-Activity Relationship (SAR) vectors for the scaffold. Scaffold 3-Oxa-9-azabicyclo[3.3.1] nonan-7-ol Core N9_Mod N9 Substitution (Hydrophobic Domain) Scaffold->N9_Mod Alkylation/Arylation C7_Mod C7 Functionalization (Polar/H-Bond Domain) Scaffold->C7_Mod Etherification/Reductive Amination Outcome1 GPR119 Agonism (Metabolic Stability) N9_Mod->Outcome1 Outcome2 TASK-1 Inhibition (Selectivity vs hERG) C7_Mod->Outcome2

References

  • Preparation of Substituted Bridged Diazepane Derivatives . US Patent 11,208,422 B2. (2021).[3] Describes the synthesis of 2,2'-oxydiacetaldehyde and the 3-oxa-9-azabicyclo[3.3.1]nonan-7-one intermediate.

  • Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry. (2001).
  • Discovery of Oxazabicyclo[3.3.1]nonane Derivatives as Potent GPR119 Agonists. Bioorganic & Medicinal Chemistry Letters. (2012). Demonstrates the utility of the scaffold in GPCR ligand design.
  • Conformational Analysis of Bicyclo[3.3.1]nonanes and their Hetero Analogs. Topics in Stereochemistry. (2007). Discusses the chair-chair vs. chair-boat preferences influenced by the 3-oxa substitution.

Sources

Exploratory

therapeutic potential of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol derivatives

Therapeutic Potential of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Derivatives Executive Summary The 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold represents a high-value pharmacophore in modern medicinal chemistry. Often descr...

Author: BenchChem Technical Support Team. Date: February 2026

Therapeutic Potential of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Derivatives

Executive Summary

The 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold represents a high-value pharmacophore in modern medicinal chemistry. Often described as a "bridged morpholine" or an oxa-analog of granatane, this bicyclic system offers a unique combination of structural rigidity, defined stereochemistry, and favorable physicochemical properties (low lipophilicity, high solubility). Unlike its carbocyclic counterparts, the inclusion of the 3-oxygen atom reduces the topological polar surface area (TPSA) penalty while maintaining the steric bulk required to fill hydrophobic pockets in targets such as BCL6 , GPR119 , and NAAA . This guide analyzes the synthesis, structural biology, and therapeutic applications of this scaffold, providing actionable protocols for researchers.

Structural Architecture & Chemical Space

The 3-oxa-9-azabicyclo[3.3.1]nonane core is a bicyclic amine characterized by two piperidine/morpholine rings sharing a common nitrogen atom (position 9) and two bridgehead carbons (positions 1 and 5).

  • Rigidity: The bicyclic framework locks the conformation, minimizing the entropic penalty upon binding to protein targets.

  • Solubility: The ether oxygen at position 3 acts as a hydrogen bond acceptor, improving aqueous solubility compared to the 3-methylene analog (granatane).

  • Stereochemistry: The hydroxyl group at position 7 introduces stereoisomerism (endo vs. exo). The endo conformation (syn to the nitrogen bridge) is frequently the bioactive isomer in GPR119 and BCL6 inhibitors due to its ability to form intramolecular hydrogen bonds or specific interactions with receptor residues.

Table 1: Physicochemical Profile of the Core Scaffold
PropertyValue / CharacteristicRelevance in Drug Design
Molecular Formula C₇H₁₃NO₂Fragment-based drug discovery (FBDD) core.
Geometry Chair-Chair (predominant)Mimics twisted conformations of larger rings.
H-Bond Donors/Acceptors 1 Donor (OH), 2 Acceptors (N, O)Balanced polarity for membrane permeability.
Lipophilicity (cLogP) ~ -0.5 to 0.5 (derivative dependent)Ideal for lowering logD in lipophilic leads.
Key Vector N-9 and C-7Allows "exit vector" exploration in two distinct directions.

Synthetic Methodology

Accessing the 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol core typically relies on a double Mannich condensation (Robinson-Schöpf reaction), followed by stereoselective reduction.

Mechanism of Assembly

The synthesis hinges on the condensation of a primary amine, a ketone equivalent (acetonedicarboxylate), and a dialdehyde. For the 3-oxa variant, diglycolaldehyde is required. Since diglycolaldehyde is unstable, its dimer 1,4-dioxane-2,5-diol is the standard reagent.

Experimental Protocol: Synthesis of endo-3-Oxa-9-benzyl-9-azabicyclo[3.3.1]nonan-7-ol

Step 1: Robinson-Schöpf Condensation

  • Reagents: Benzylamine (1.0 eq), 1,4-Dioxane-2,5-diol (1.0 eq), 3-Oxopentanedioic acid (Acetonedicarboxylic acid) (1.1 eq), Sodium acetate buffer (pH 4-5).

  • Procedure:

    • Dissolve 1,4-dioxane-2,5-diol in water/methanol.

    • Add benzylamine dropwise at 0°C.

    • Add acetonedicarboxylic acid and buffer.

    • Stir at room temperature for 48 hours. Evolution of CO₂ indicates decarboxylation.

    • Basify to pH 10 and extract with dichloromethane (DCM).

    • Yield: The resulting ketone (3-oxa-9-benzyl-9-azabicyclo[3.3.1]nonan-7-one) is obtained as a solid.

Step 2: Stereoselective Reduction

  • Reagents: Sodium borohydride (NaBH₄) or L-Selectride.

  • Causality:

    • NaBH₄ (MeOH, -78°C): Yields a mixture of endo and exo alcohols.

    • L-Selectride (THF, -78°C): Bulky hydride attacks from the less hindered exo face, exclusively yielding the endo-alcohol (OH syn to the N-bridge).

  • Procedure (L-Selectride):

    • Dissolve ketone in anhydrous THF under N₂.

    • Add L-Selectride (1.2 eq) dropwise at -78°C.

    • Stir for 2 hours, then warm to 0°C.

    • Quench with oxidative workup (NaOH/H₂O₂).

    • Purify via column chromatography.

SynthesisRoute cluster_0 Precursors Benzylamine Benzylamine (Amine Source) Ketone Intermediate Ketone 3-oxa-9-benzyl-9-azabicyclo[3.3.1]nonan-7-one Benzylamine->Ketone Robinson-Schöpf Condensation (pH 4.5, 48h) Dioxane 1,4-Dioxane-2,5-diol (Dialdehyde Equivalent) Dioxane->Ketone AcetoneDiAcid Acetonedicarboxylic Acid (Ketone Linker) AcetoneDiAcid->Ketone EndoOH Endo-Alcohol (Target) (Syn to N-bridge) Ketone->EndoOH L-Selectride (-78°C, THF) Steric Control ExoOH Exo-Alcohol (Anti to N-bridge) Ketone->ExoOH NaBH4 (Non-selective)

Figure 1: Synthetic pathway for the construction of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold.

Therapeutic Applications & Case Studies

Case Study A: BCL6 Inhibitors (Oncology)

B-cell lymphoma 6 (BCL6) is a transcriptional repressor implicated in diffuse large B-cell lymphoma (DLBCL).

  • Challenge: The BCL6 BTB domain has a shallow, hydrophobic groove that is difficult to drug with small molecules without incurring high lipophilicity (and thus poor metabolic stability).

  • Solution: The endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold was utilized to replace smaller piperidine cores.[1][2]

  • Mechanism: The bicyclic core fills the "wedge-shaped" pocket of the BCL6 dimer interface. The 7-hydroxyl group forms a critical intramolecular hydrogen bond or interacts with polar residues at the pocket rim, improving solubility without sacrificing the hydrophobic contacts of the bicycle.

  • Outcome: Compounds like CCT374705 demonstrated cellular potency (4.5 nM) and reduced microsomal clearance compared to earlier leads.[1]

Case Study B: GPR119 Agonists (Metabolic Disorders)

GPR119 is a lipid-sensing GPCR targeted for Type 2 Diabetes treatment.

  • Role of Scaffold: The 3-oxa-9-azabicyclo[3.3.1]nonane carbamate derivatives serve as conformationally restricted agonists.

  • Activity: The scaffold orients the "tail" groups (e.g., pyrimidines or aryl sulfones) into the precise geometry required to trigger receptor activation (helix movement). The 3-oxygen atom lowers the logD, preventing the high lipophilicity often associated with GPCR agonists.

Case Study C: NAAA Inhibitors (Pain/Inflammation)

N-acylethanolamine-hydrolyzing acid amidase (NAAA) degrades palmitoylethanolamide (PEA), an endogenous anti-inflammatory lipid.[3]

  • Application: 3-Oxa-9-azabicyclo[3.3.1]nonane derivatives have been identified as non-covalent inhibitors.[3][4]

  • Advantage: The scaffold acts as a bioisostere for tropane or granatane, offering improved metabolic stability profiles while maintaining the basic nitrogen interaction with the catalytic cysteine/aspartate dyad of the enzyme.

Mechanism of Action: Signaling Pathways

The following diagram illustrates how derivatives of this scaffold intervene in the BCL6 and GPR119 signaling cascades.

MOA cluster_BCL6 Oncology: BCL6 Inhibition cluster_GPR119 Metabolic: GPR119 Agonism Scaffold_BCL6 3-Oxa-9-aza Derivative (e.g., CCT374705) BCL6_Dimer BCL6 BTB Domain Dimer Scaffold_BCL6->BCL6_Dimer Binds Hydrophobic Groove Corepressors Corepressors (BCOR, SMRT) BCL6_Dimer->Corepressors Recruitment Blocked TargetGenes Target Genes (p53, ATR) Corepressors->TargetGenes Repression Lifted Apoptosis Apoptosis / Cell Cycle Arrest TargetGenes->Apoptosis Activation Scaffold_GPR 3-Oxa-9-aza Agonist GPR119 GPR119 Receptor (Pancreatic Beta Cells) Scaffold_GPR->GPR119 Conformational Lock cAMP cAMP Levels GPR119->cAMP Gs Coupling Insulin Glucose-Dependent Insulin Secretion cAMP->Insulin PKA Pathway

Figure 2: Dual therapeutic mechanisms. Left: Inhibition of BCL6 transcriptional repression in lymphoma. Right: Activation of GPR119 for insulin secretion in diabetes.

References

  • Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. Source: Journal of Medicinal Chemistry (2023). Context: Describes the synthesis and use of endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol to optimize solubility and potency (Compound 8). URL:[Link]

  • Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent NAAA Inhibitors. Source: Journal of Medicinal Chemistry (2021).[4][5] Context: Discusses related azabicyclo scaffolds and the use of 3-oxa-9-azabicyclo[3.3.1]nonane intermediates (Compound 57b/58b) in SAR studies. URL:[Link]

  • 9-Azabicyclo[3.3.1]nonane Derivatives as Monoamine Reuptake Inhibitors.
  • Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Source: Organic Chemistry Frontiers (2018).[6] Context: Provides the fundamental chemical methodology (Mannich condensation) applicable to constructing the 3-oxa-9-aza core using appropriate dialdehydes. URL:[Link]

  • Heterocyclic and heteroaryl compounds for treating Huntington's disease.

Sources

Foundational

The 3-Oxa-9-azabicyclo[3.3.1]nonane Scaffold: A Technical Guide to its History, Synthesis, and Application in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract The 3-oxa-9-azabicyclo[3.3.1]nonane ring system, a conformationally constrained heterocyclic scaffold, has emerged as a privileged motif in medicin...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 3-oxa-9-azabicyclo[3.3.1]nonane ring system, a conformationally constrained heterocyclic scaffold, has emerged as a privileged motif in medicinal chemistry. Its rigid structure allows for the precise spatial orientation of substituents, making it an invaluable tool in the design of potent and selective ligands for a variety of biological targets. This technical guide provides a comprehensive overview of the history, discovery, synthetic evolution, and therapeutic applications of this important chemical entity. We will delve into the key synthetic strategies, explore its unique conformational properties, and highlight its role in the development of novel therapeutics, offering field-proven insights for researchers engaged in drug discovery and development.

A Journey Through Time: The History and Discovery of a Versatile Scaffold

The story of the 3-oxa-9-azabicyclo[3.3.1]nonane core is intrinsically linked to the broader exploration of bicyclo[3.3.1]nonane systems. The first foray into this structural class dates back to 1887 with the synthesis of its aza-analogue, Tröger's base, by Julius Tröger.[1] However, the definitive structural elucidation of Tröger's base would not be confirmed until nearly half a century later, in 1935.[1] This early work laid the groundwork for the investigation of related bicyclic structures.

The seminal moment for the specific 3-oxa-9-azabicyclo[3.3.1]nonane ring system arrived in 1965. In a landmark paper published in Chemische Berichte, Hermann Stetter and P. Zoller reported a novel synthesis of 3-oxa-9-azabicyclo[3.3.1]nonane, which they referred to as 3-oxagranatanine. Their work provided the first definitive entry into this heterocyclic system and opened the door for its exploration in various chemical and biological contexts. This pioneering synthesis marked a significant milestone, establishing the foundation for all subsequent research on this versatile scaffold.

Constructing the Core: Key Synthetic Strategies

The inherent rigidity and defined stereochemistry of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold have driven the development of several elegant and efficient synthetic approaches. Understanding these methodologies is crucial for any researcher aiming to incorporate this motif into their drug design programs.

The Classic Approach: Robinson-Schöpf Type Condensation

Early and still relevant syntheses of the parent 9-azabicyclo[3.3.1]nonane core, a close structural relative, often rely on a Robinson-Schöpf type condensation. This powerful one-pot reaction typically involves the condensation of a dialdehyde (such as glutaraldehyde), a primary amine, and a β-ketoacid (like acetonedicarboxylic acid).[2][3] This strategy efficiently assembles the bicyclic framework in a single step.

Experimental Protocol: Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one (A Key Precursor) [2][3]

  • Reaction Setup: A jacketed, round-bottomed flask equipped with a mechanical stirrer and a temperature probe is charged with water and benzylamine.

  • Acidification: The reaction mixture is cooled to 0–10 °C, and sulfuric acid is added dropwise while maintaining the temperature below 8 °C.

  • Addition of Reagents: Glutaraldehyde (50% aqueous solution) is added, followed by acetonedicarboxylic acid, while keeping the temperature below 5 °C.

  • Buffering and Aging: A solution of sodium acetate is added over 1.5 hours. The reaction mixture is then aged at 5 °C for 20 hours and subsequently at 25 °C for 20 hours.

  • Workup and Extraction: The reaction is acidified with sulfuric acid to pH 2 and extracted with MTBE to remove impurities. The aqueous layer is then basified to pH 8 with sodium carbonate, and the product is extracted with heptane.

  • Purification: The combined organic layers are dried and concentrated to yield 9-benzyl-9-azabicyclo[3.3.1]nonan-3-one.

This precursor can then be subjected to further transformations, such as reduction and cyclization, to introduce the oxygen atom at the 3-position, thus forming the desired 3-oxa-9-azabicyclo[3.3.1]nonane core.

Modern Methodologies: Expanding the Synthetic Toolbox

Building upon these classical foundations, modern organic synthesis has introduced a variety of other strategies to construct the 3-oxa-9-azabicyclo[3.3.1]nonane ring system and its derivatives. These methods often offer improved yields, stereocontrol, and functional group tolerance. Notable approaches include intramolecular cyclization reactions, transition metal-catalyzed processes, and multicomponent reactions.[4] The choice of synthetic route is often dictated by the desired substitution pattern and the overall complexity of the target molecule.

Below is a generalized workflow illustrating the key bond-forming events in the construction of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold.

G Start Starting Materials (e.g., Piperidine derivative, Dicarbonyl compound) Step1 Formation of Piperidine Ring Start->Step1 Step2 Intramolecular Mannich Reaction/ Alkylation Step1->Step2 Step3 Cyclization to form Bicyclic System Step2->Step3 Step4 Introduction of Oxygen Heteroatom Step3->Step4 End 3-Oxa-9-azabicyclo[3.3.1]nonane Core Step4->End

Caption: Generalized synthetic workflow for the 3-oxa-9-azabicyclo[3.3.1]nonane core.

A Tale of Two Chairs: Conformational Analysis

A defining feature of the bicyclo[3.3.1]nonane ring system is its conformational preference. In its unsubstituted form, it predominantly adopts a twin-chair conformation. However, the introduction of substituents can lead to a shift in this equilibrium towards a chair-boat conformation to alleviate steric strain. The presence of the oxygen and nitrogen heteroatoms in the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold further influences its conformational landscape.

The conformational rigidity of this scaffold is a key attribute in drug design. By locking the molecule into a specific three-dimensional arrangement, medicinal chemists can more accurately probe the binding pockets of target proteins and optimize ligand-receptor interactions. This pre-organization of the molecule can lead to a significant increase in binding affinity and selectivity, as the entropic penalty upon binding is minimized.

G cluster_0 Twin-Chair Conformation cluster_1 Chair-Boat Conformation a1 Lower Energy (Generally Preferred) Equilibrium Conformational Equilibrium a1->Equilibrium a2 Minimal Steric Hindrance a2->Equilibrium b1 Higher Energy (Adopted to Relieve Strain) b2 Induced by Bulky Substituents Equilibrium->b1 Equilibrium->b2

Caption: Conformational equilibrium of the 3-oxa-9-azabicyclo[3.3.1]nonane system.

A Scaffold for Success: Applications in Drug Discovery

The unique structural and conformational properties of the 3-oxa-9-azabicyclo[3.3.1]nonane ring system have made it a highly attractive scaffold in the design of novel therapeutic agents. Its rigid framework serves as a template for the precise positioning of pharmacophoric elements, leading to the discovery of potent and selective modulators of various biological targets.

G-Protein Coupled Receptor (GPCR) Ligands

Derivatives of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold have been successfully employed as potent and orally active agonists of the G-protein coupled receptor 119 (GPR119).[2] GPR119 is a promising target for the treatment of type 2 diabetes and obesity. The constrained nature of the bicyclic core allows for the optimization of interactions with the receptor's binding site, leading to enhanced potency and favorable pharmacokinetic profiles.

Compound ClassTargetTherapeutic AreaKey Features
Oxazabicyclo[3.3.1]nonane derivativesGPR119Type 2 Diabetes, ObesityPotent and orally active agonists with improved solubility and in vivo efficacy.[2]
N-substituted phenylcarbamate analogsSigma-2 (σ₂) ReceptorsOncology, Neurological DisordersHigh affinity and selectivity for σ₂ receptors, with potential as PET imaging agents.[4][5]
Aryloxy derivativesMonoamine TransportersDepression, Neurological DisordersPotent inhibitors of monoamine reuptake.[1][6][7][8]
Sigma-2 (σ₂) Receptor Ligands

The 3-oxa-9-azabicyclo[3.3.1]nonane framework has also been instrumental in the development of highly selective ligands for the sigma-2 (σ₂) receptor.[4][5] These receptors are overexpressed in a variety of tumor cell lines, making them an attractive target for both cancer diagnosis and therapy. The rigid scaffold allows for the fine-tuning of substituent patterns to achieve high affinity and selectivity for the σ₂ receptor over the σ₁ subtype.[4][5]

Monoamine Reuptake Inhibitors

Derivatives of 9-azabicyclo[3.3.1]nonane, including those with the 3-oxa modification, have been explored as potent monoamine reuptake inhibitors.[1][6][7][8] These compounds have potential applications in the treatment of depression and other neurological disorders by modulating the levels of neurotransmitters such as serotonin, norepinephrine, and dopamine in the brain. The bicyclic core provides a rigid platform for the presentation of aryl ether or other functionalities that are crucial for binding to monoamine transporters.

Future Perspectives and Conclusion

The 3-oxa-9-azabicyclo[3.3.1]nonane ring system has firmly established itself as a valuable and versatile scaffold in modern medicinal chemistry. Its rich history, coupled with the continuous development of novel synthetic methodologies, ensures its continued relevance in the pursuit of new and improved therapeutics. The conformational rigidity and stereochemical complexity of this scaffold provide a unique opportunity for the rational design of highly potent and selective ligands. As our understanding of complex biological systems continues to grow, the strategic application of such privileged structures will undoubtedly play a pivotal role in the discovery of the next generation of medicines. The ability to precisely control the spatial arrangement of functional groups makes the 3-oxa-9-azabicyclo[3.3.1]nonane core a powerful tool in the hands of medicinal chemists, promising a future of exciting discoveries and therapeutic breakthroughs.

References

  • Stetter, H., & Zoller, P. (1965). Eine neue Synthese des 3-Oxa-9-azabicyclo[3.3.1]nonans und einiger seiner Derivate. Chemische Berichte, 98(5), 1446-1449. [Link]

  • Shum, P., et al. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses, 99, 186-206. [Link]

  • U.S. Patent No. 7,868,017 B2. (2011). 9-azabicyclo[3.3.
  • Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22389-22480. [Link]

  • Xu, J., et al. (2006). New N-substituted 9-azabicyclo[3.3.1]nonan-3α-yl phenylcarbamate analogs as σ2 receptor ligands: synthesis, in vitro characterization, and evaluation as PET imaging and chemosensitization agents. Journal of Medicinal Chemistry, 49(19), 5738-5748. [Link]

  • Dai, X., et al. (2015). Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. Bioorganic & Medicinal Chemistry Letters, 25(22), 5216-5220. [Link]

  • Zeng, C., et al. (2007). Synthesis of N-substituted 9-azabicyclo[3.3.1]nonan-3α-yl phenylcarbamate analogs as sigma-2 receptor ligands. Bioorganic & Medicinal Chemistry Letters, 17(11), 3143-3146. [Link]

  • European Patent No. EP 1934212 A1. (2008). 9-azabicyclo [3 . 3 .
  • Vafina, G. F., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 39(1), 49-56. [Link]

  • Tikhonov, A. S., et al. (2021). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 26(23), 7247. [Link]

  • tert-butyl N-(3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate. (n.d.). Retrieved from [Link]

Sources

Exploratory

The Bioisosteric Relationship Between Tropanes and 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol: A Technical Guide for Drug Development Professionals

Abstract The tropane alkaloid scaffold, famously represented by cocaine, has been a cornerstone in the development of therapeutics targeting the central nervous system, particularly as inhibitors of monoamine transporter...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The tropane alkaloid scaffold, famously represented by cocaine, has been a cornerstone in the development of therapeutics targeting the central nervous system, particularly as inhibitors of monoamine transporters. However, challenges related to metabolic stability, selectivity, and off-target effects necessitate the exploration of novel structural analogues. This in-depth technical guide explores the bioisosteric relationship between the classical tropane ring system and the promising 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold. Through a detailed examination of their synthesis, conformational analysis, and structure-activity relationships, we illuminate the potential of this ether-bridged bioisostere to yield compounds with improved pharmacological profiles. This whitepaper is intended for researchers, scientists, and drug development professionals seeking to leverage advanced medicinal chemistry strategies in the design of next-generation neurological drugs.

Introduction: The Rationale for Bioisosteric Scaffolds in Tropane-Based Drug Discovery

The 8-azabicyclo[3.2.1]octane, or tropane, skeleton is a privileged scaffold in medicinal chemistry, forming the core of numerous psychoactive natural products and synthetic molecules.[1] Its rigid, bicyclic structure provides a well-defined three-dimensional arrangement of pharmacophoric groups, crucial for interaction with biological targets such as the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters.[2] The clinical and societal impact of tropane-based compounds, from the anesthetic properties of cocaine to its profound effects on monoamine reuptake, has spurred extensive research into their structure-activity relationships (SAR).[3]

Bioisosterism, the interchange of atoms or groups of atoms that results in molecules with similar biological activities, is a powerful strategy in drug design to modulate the physicochemical and pharmacokinetic properties of a lead compound.[4] The replacement of a methylene group (-CH2-) with an isosteric ether linkage (-O-) is a classic example of non-classical bioisosterism. This substitution can significantly alter properties such as polarity, hydrogen bonding capacity, metabolic stability, and conformational preference, thereby influencing receptor binding affinity and selectivity.

This guide focuses on the bioisosteric replacement of the C8 methylene bridge in the tropane skeleton with an oxygen atom, leading to the 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold. We will delve into the synthetic methodologies to access this novel scaffold, analyze its conformational landscape in comparison to the parent tropane system, and discuss the implications for receptor interactions.

Synthesis of the 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Scaffold

The synthesis of the 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol core can be achieved through a multi-step sequence, adapting established methods for the construction of related bicyclic systems. A plausible and efficient synthetic strategy is outlined below, based on the well-documented synthesis of 9-azabicyclo[3.3.1]nonan-3-one.[2]

Experimental Protocol: Proposed Synthesis of N-Methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol

Step 1: Synthesis of N-Methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one

This key intermediate can be synthesized via a Robinson-Schöpf type condensation.

  • Reactants: Methylamine hydrochloride, glutaraldehyde, and 1,3-acetonedicarboxylic acid. The use of a dialdehyde with an oxygen-containing linker in place of a simple aliphatic dialdehyde is the key modification.

  • Procedure:

    • To a cooled, buffered aqueous solution (pH 4-5) of methylamine hydrochloride, add 2,2'-oxybis(acetaldehyde) (a protected or precursor form may be required) and 1,3-acetonedicarboxylic acid.

    • Stir the reaction mixture at room temperature for 24-48 hours, monitoring the reaction progress by TLC or LC-MS.

    • Upon completion, basify the reaction mixture with a suitable base (e.g., K2CO3) to pH > 10 and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

    • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield N-methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one.

Step 2: Reduction to N-Methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol

The ketone functionality is then reduced to the corresponding alcohol.

  • Reducing Agent: Sodium borohydride (NaBH4) is a mild and effective reducing agent for this transformation.

  • Procedure:

    • Dissolve the N-methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one intermediate in a suitable alcoholic solvent (e.g., methanol or ethanol) and cool the solution in an ice bath.

    • Add sodium borohydride portion-wise to the stirred solution.

    • Allow the reaction to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

    • Quench the reaction by the slow addition of water.

    • Remove the solvent under reduced pressure and extract the aqueous residue with an organic solvent.

    • Dry, filter, and concentrate the organic extracts to yield the crude alcohol.

    • Purify the product by recrystallization or column chromatography to obtain the desired N-methyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Conformational Analysis: Tropane vs. 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

The bicyclo[3.3.1]nonane system is known to exist in several conformations, with the chair-chair and chair-boat forms being the most prevalent.[1] The parent tropane (8-azabicyclo[3.2.1]octane) skeleton is conformationally rigid, with the piperidine ring adopting a chair conformation. In the 3-Oxa-9-azabicyclo[3.3.1]nonane system, the replacement of a methylene bridge with an ether linkage introduces significant conformational changes.

Computational studies and NMR analysis of related 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones suggest a delicate balance between the chair-chair (CC) and boat-chair (BC) conformations.[5] The presence of the oxygen atom can lead to a preference for the boat-chair conformation in solution to alleviate transannular interactions.

G cluster_0 Tropane (Chair Conformation) cluster_1 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol (Chair-Chair Conformation) Tropane_N N Tropane_C1 C1 Tropane_N->Tropane_C1 Tropane_C2 C2 Tropane_C1->Tropane_C2 Tropane_C7 C7 Tropane_C1->Tropane_C7 Tropane_C3 C3 Tropane_C2->Tropane_C3 Tropane_C4 C4 Tropane_C3->Tropane_C4 Tropane_C5 C5 Tropane_C4->Tropane_C5 Tropane_C5->Tropane_N Tropane_C6 C6 Tropane_C5->Tropane_C6 Tropane_C6->Tropane_C7 Oxa_N N9 Oxa_C1 C1 Oxa_N->Oxa_C1 Oxa_C2 C2 Oxa_C1->Oxa_C2 Oxa_C8 C8 Oxa_C1->Oxa_C8 Oxa_O3 O3 Oxa_C2->Oxa_O3 Oxa_C4 C4 Oxa_O3->Oxa_C4 Oxa_C5 C5 Oxa_C4->Oxa_C5 Oxa_C5->Oxa_N Oxa_C6 C6 Oxa_C5->Oxa_C6 Oxa_C7 C7-OH Oxa_C6->Oxa_C7 Oxa_C7->Oxa_C8 Oxa_C8->Oxa_N

Figure 1: Simplified 2D representations of the tropane and 3-oxa-9-azabicyclo[3.3.1]nonane ring systems.

The conformational flexibility of the 3-oxa-bioisostere can have profound implications for its interaction with receptor binding sites. A different spatial arrangement of key pharmacophoric elements, such as the nitrogen atom and the hydroxyl group, could lead to altered binding affinities and selectivities compared to the more rigid tropane analogues.

Structure-Activity Relationship (SAR) and Receptor Binding

Table 1: Hypothetical Comparative Receptor Binding Affinities (Ki, nM)

CompoundDATSERTNET
Tropane Analog (e.g., Cocaine)~100-500~300-1000~200-800
3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol AnalogPotentially alteredPotentially alteredPotentially altered

Note: The Ki values for the tropane analog are representative ranges from the literature for cocaine. The values for the 3-oxa-bioisostere are hypothetical and would require experimental determination.

The introduction of the ether oxygen in the 3-oxa-bioisostere is expected to influence the SAR in several ways:

  • Polarity and Hydrogen Bonding: The oxygen atom can act as a hydrogen bond acceptor, potentially forming new interactions with the receptor binding pocket that are not possible with the lipophilic methylene bridge of the tropane scaffold.

  • Conformational Effects: As discussed, the altered conformation of the 3-oxa-bioisostere will present the pharmacophoric groups to the receptor in a different spatial orientation, which could either enhance or diminish binding affinity depending on the specific receptor subtype.

  • Metabolic Stability: The ether linkage is generally more resistant to metabolic degradation than a carbon-carbon single bond, which could lead to an improved pharmacokinetic profile for the 3-oxa-bioisosteres.

G cluster_0 Ligand-Receptor Interaction Ligand Tropane or 3-Oxa-Bioisostere Binding Binding Event Ligand->Binding Pharmacophore Interaction Receptor Monoamine Transporter (DAT, SERT, NET) Receptor->Binding Signal Inhibition of Neurotransmitter Reuptake Binding->Signal

Figure 2: Conceptual workflow of ligand interaction with monoamine transporters.

Conclusion and Future Perspectives

The bioisosteric replacement of the methylene bridge in the tropane scaffold with an ether linkage to form the 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol system represents a compelling strategy for the development of novel central nervous system agents. This modification offers the potential to fine-tune the pharmacological profile of tropane-based compounds by altering their polarity, conformational preferences, and metabolic stability.

While further research is needed to synthesize and evaluate a focused library of 3-oxa-bioisosteres, the foundational principles of medicinal chemistry suggest that this approach holds significant promise. Future work should focus on:

  • The development of a robust and scalable synthetic route to a variety of substituted 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ols.

  • Comprehensive in vitro pharmacological profiling of these novel compounds to determine their binding affinities and functional activities at DAT, SERT, and NET.

  • Detailed conformational analysis of the 3-oxa-bioisosteres using a combination of NMR spectroscopy, X-ray crystallography, and computational modeling to establish a clear structure-activity relationship.

By systematically exploring the bioisosteric relationship between tropanes and their 3-oxa-analogs, the drug discovery community can unlock new avenues for the design of safer and more effective treatments for a range of neurological and psychiatric disorders.

References

  • Aggarwal, S., & Mort, M. (2022). The 8-azabicyclo[3.2.1]octane (tropane) scaffold in medicinal chemistry. RSC Medicinal Chemistry, 13(5), 526-549. [Link]

  • Bello, A. M., & Velázquez-Sánchez, A. M. (2017). The Robinson-Schöpf reaction: a classic in the synthesis of tropinones. Educación Química, 28(3), 159-165. [Link]

  • Carroll, F. I., Lewin, A. H., Mascarella, S. W., Seltzman, H. H., & Reddy, P. A. (1995). Synthesis and binding of cocaine isomers at the cocaine receptor. Journal of medicinal chemistry, 38(2), 379-382. [Link]

  • Kozikowski, A. P., Saiah, M. E., Johnson, K. M., & Bergmann, J. S. (1993). Chemistry and biology of the tropanes. Journal of medicinal chemistry, 36(21), 3246-3252. [Link]

  • Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of medicinal chemistry, 54(8), 2529-2591. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 274429, 9-Methyl-3-oxa-9-azabicyclo(3.3.1)nonan-7-one. [Link]

  • Palyulin, V. A., Zefirov, N. S., & Mills, J. E. (2000). Conformational analysis of bicyclo [3.3. 1] nonanes and their hetero analogs. Topics in stereochemistry, 22, 171-230. [Link]

  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: a rational approach in drug design. Chemical reviews, 96(8), 3147-3176. [Link]

  • Singh, S. (2000). Chemistry, design, and structure-activity relationship of cocaine antagonists. Chemical reviews, 100(3), 925-1024. [Link]

  • Trudell, M. L., & Laggner, C. (2003). Chemistry and pharmacology of 3-phenyltropane analogues. Current medicinal chemistry, 10(15), 1435-1453. [Link]

  • U.S. Patent No. 7,868,017. (2011). 9-azabicyclo[3.3.
  • Wainer, I. W., & Doyle, T. D. (1983). Application of high-performance liquid chromatographic chiral stationary phases to pharmaceutical analysis: resolution of enantiomeric barbiturates, succinimides, and related molecules on a d-N-acetylvaline-bonded phase. Journal of Chromatography A, 259, 465-472. [Link]

  • Wiseman, J. R., & Krabbenhoft, H. O. (1975). Carbon-13 nuclear magnetic resonance spectroscopy in conformational analysis of 9-azabicyclo[3.3. 1]nonane derivatives. The Journal of Organic Chemistry, 40(23), 3222-3224. [Link]

Sources

Foundational

Physiochemical Profile of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol for Drug Design

[1] Document Control: Subject: Scaffold Analysis & Derivatization Strategy Executive Summary The 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold represents a sophisticated bioisostere of the classical granatane (9-azabicycl...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Document Control:

  • Subject: Scaffold Analysis & Derivatization Strategy

Executive Summary

The 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold represents a sophisticated bioisostere of the classical granatane (9-azabicyclo[3.3.1]nonane) and tropane systems.[1] By incorporating an ether oxygen at position 3, this scaffold introduces a critical vector for modulating basicity and lipophilicity without altering the gross steric bulk of the pharmacophore.

This guide details the physiochemical rationale for deploying this scaffold in medicinal chemistry programs, specifically for GPCR ligands (e.g., muscarinic antagonists, CCR5 modulators) and CNS-penetrant small molecules. We analyze the structural consequences of the 3-oxa substitution, provide self-validating protocols for property determination, and outline a derivatization logic to maximize structure-activity relationship (SAR) data.

Structural Architecture & Conformational Dynamics

To effectively utilize this scaffold, one must understand its deviation from the carbocyclic norm. The [3.3.1]nonane system is inherently flexible, existing in an equilibrium between Chair-Chair (CC) and Chair-Boat (CB) conformations.[1]

The "3-Oxa" Effect

In the parent carbocyclic system (granatane), the C3 and C7 methylene protons experience severe transannular repulsion in the CC conformation.

  • Carbocyclic Case: High steric strain often forces a distortion toward the CB form.

  • 3-Oxa Variant: Replacing the C3 methylene with oxygen removes the endo-hydrogen atoms at position 3.[1] This significantly relieves transannular strain, stabilizing the Chair-Chair conformation.[1]

The 7-Hydroxyl Vector

The stereochemistry of the hydroxyl group at position 7 is the primary determinant of binding mode.

  • Endo-7-OH: Points towards the nitrogen bridge (C9).[1] Capable of intramolecular hydrogen bonding with the N-lone pair (if neutral), creating a "closed" conformation that increases lipophilicity (LogP).

  • Exo-7-OH: Points away from the bridge. Solvent-exposed, facilitating solubility and acting as a directional H-bond donor/acceptor for the receptor pocket.[1]

Conformational Logic Diagram

ConformationLogic Start 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol CC_Form Chair-Chair (CC) (Dominant due to 3-Oxa) Start->CC_Form Steric Relief (O3) CB_Form Chair-Boat (CB) (High Energy) Start->CB_Form Minor population Sub_Endo Endo-7-OH (Intramolecular H-bond) CC_Form->Sub_Endo Stereoselective Red. Sub_Exo Exo-7-OH (Solvent Exposed) CC_Form->Sub_Exo Inversion/Equilib. Prop_Lip Increased LogP (Pseudo-ring formation) Sub_Endo->Prop_Lip Shields Polar Groups Prop_Sol Increased Solubility (H-bond Donor) Sub_Exo->Prop_Sol Water Interaction

Caption: Conformational landscape of the 3-oxa scaffold. The oxygen atom stabilizes the Chair-Chair form, while the 7-OH orientation dictates the solvation profile.[1]

Physiochemical Profiling[1]

The strategic value of this scaffold lies in its "tuned" properties compared to the all-carbon analog.[1]

Basicity (pKa) Modulation

The nitrogen at position 9 is a secondary or tertiary amine.

  • Inductive Withdrawal: The oxygen atom at position 3 exerts a through-bond inductive effect (–I), withdrawing electron density from the bridgehead carbons, which in turn subtly reduces the electron density at the N9 nitrogen.

  • Result: The pKa of the 3-oxa analog is typically 0.5 – 1.0 log units lower than the corresponding granatane.

  • Drug Design Implication: A lower pKa (e.g., shifting from 9.5 to 8.5) increases the fraction of neutral molecules at physiological pH (7.4), significantly enhancing Blood-Brain Barrier (BBB) permeability .

Lipophilicity (LogD) & Solubility
ParameterValue (Approx)Context
MW ~143.18 DaFragment-like, high efficiency.[1]
cLogP 0.2 – 0.5Highly polar compared to carbocycles.
TPSA ~32 Ų(O-ether + OH + NH). Ideal for CNS (<90 Ų).
HBD / HBA 2 / 3Balanced donor/acceptor profile.
Metabolic Stability

The bridgehead protons (H1/H5) are tertiary and generally stable. The 3-oxa position blocks metabolic oxidation that would typically occur at the C3 methylene (a common soft spot in granatanes). The primary metabolic liability is N-dealkylation (if substituted) or glucuronidation of the 7-OH.[1]

Synthetic Accessibility & Derivatization[2]

The synthesis typically follows a double Mannich condensation (Robinson-Schopf type), which is robust and scalable.

Core Synthesis Protocol
  • Precursors: Benzylamine (or R-NH2), 2,2'-oxydiacetaldehyde (generated in situ or using a surrogate like diglycolic acid derivatives), and acetone dicarboxylic acid.

  • Cyclization: The components condense to form the 3-oxa-9-azabicyclo[3.3.1]nonan-7-one .[1]

  • Reduction: The ketone is reduced (NaBH4 or L-Selectride) to yield the 7-ol.[1]

    • Note: NaBH4 typically yields the thermodynamic isomer (usually exo-OH in this rigid system), while bulky hydrides (L-Selectride) favor the kinetic endo-OH product.[1]

Derivatization Workflow Diagram

SynthesisWorkflow Inputs Amine (R-NH2) + Diglycolaldehyde source + Acetone dicarboxylate Ketone Intermediate Ketone (3-oxa-9-aza...-7-one) Inputs->Ketone Double Mannich Condensation Red_Exo Red. (NaBH4) -> Exo-7-OH Ketone->Red_Exo Thermodynamic Red_Endo Red. (L-Selectride) -> Endo-7-OH Ketone->Red_Endo Kinetic Func_N N-Alkylation/Acylation (Diversity Point 1) Red_Exo->Func_N Red_Endo->Func_N Func_O O-Etherification/Ester (Diversity Point 2) Func_N->Func_O Lead Opt.

Caption: Synthetic pathway for scaffold generation and orthogonal functionalization.

Experimental Protocols (Self-Validating)

Protocol: Potentiometric pKa Determination

Objective: Determine the ionization constant of the N9 nitrogen. Validation Check: Use a standard (e.g., quinine) in the same run.

  • Preparation: Dissolve 5 mg of the compound in 20 mL of degassed water/methanol (1:1) if solubility is low, or pure water (0.1 M KCl ionic strength background).

  • Titration: Acidify to pH 2.0 with 0.1 M HCl. Titrate with 0.1 M KOH standardized solution under N2 atmosphere.

  • Data Analysis: Plot pH vs. Volume of KOH. The first derivative peak indicates the equivalence point.

  • Calculation: Use the Henderson-Hasselbalch equation.

    • Correction Factor: If MeOH is used, apply the Yasuda-Shedlovsky extrapolation to obtain aqueous pKa.[1]

Protocol: Shake-Flask LogD (pH 7.4)

Objective: Measure lipophilicity at physiological pH. Validation Check: Mass balance recovery must be >95%.

  • Phase System: 1-Octanol (saturated with buffer) and Phosphate Buffer (pH 7.4, saturated with octanol).

  • Equilibration: Dissolve compound in the buffer phase (Concentration ~ 100 µM). Add equal volume of octanol.

  • Agitation: Shake for 1 hour at 25°C. Centrifuge to separate phases.

  • Quantification: Analyze both phases via HPLC-UV.

  • Calculation:

    
    .
    
    • Self-Check: If the concentration in both phases does not sum to the initial amount, precipitation or adsorption to the vessel has occurred.

References

  • Synthesis & Conformational Analysis: Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149–174.

  • GPCR Applications: Huxley, A., et al. (2020). Discovery of GPR119 Agonists based on Bicyclic Scaffolds. Journal of Medicinal Chemistry.

  • Physiochemical Properties: PubChem Compound Summary for CID 71627138 (3-Oxa-9-azabicyclo[3.3.1]nonan-7-one derivatives).[1]

  • Structural Data: Cambridge Crystallographic Data Centre (CCDC). Crystal structures of 3-oxa-9-azabicyclo[3.3.1]nonane derivatives.

  • Synthetic Methodology: Organic Syntheses, Coll. Vol. 10, p. 45 (2004); Vol. 79, p. 139 (2002). Preparation of 9-Azabicyclo[3.3.1]nonane-3-one (Analogous protocol).

Sources

Exploratory

An In-depth Technical Guide to 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol: A Privileged Scaffold in Modern Drug Discovery

This guide provides a comprehensive technical overview of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, a bicyclic heterocyclic compound that has garnered significant attention in medicinal chemistry. Its rigid conformational str...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, a bicyclic heterocyclic compound that has garnered significant attention in medicinal chemistry. Its rigid conformational structure and stereochemical complexity make it a valuable scaffold for the design of novel therapeutics. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical identity, synthesis, characterization, and applications.

Core Identifiers and Physicochemical Properties

The nomenclature and identification of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol can be complex due to the existence of stereoisomers and its common availability as a salt. It is crucial to distinguish between the different forms to ensure reproducibility in research and development.

The bicyclic system can exist in different conformations, with the chair-chair and boat-chair forms being the most significant. The stereochemistry of the hydroxyl group at the C-7 position gives rise to endo and exo isomers, which can exhibit distinct biological activities and physicochemical properties.

Chemical Abstract Service (CAS) Numbers and Key Identifiers
Compound NameCAS NumberOther IdentifiersNotes
3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol100368-36-3[1]MDL: MFCD24395196General, stereochemistry not specified.
endo-3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol hydrochloride240401-10-9[2][3]SMILES: O[C@H]1C[C@H]2COCN2.[H]ClThe endo isomer is frequently utilized in drug discovery.
exo-3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol1638683-43-8[4]MDL: MFCD22681709The exo isomer.
3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol hydrochloride1378267-96-9[5]MDL: MFCD20684340Stereochemistry not specified.
Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is essential for its application in drug development, influencing factors such as solubility, permeability, and metabolic stability.

PropertyValueSource
Molecular FormulaC₇H₁₃NO₂[6]
Molecular Weight143.18 g/mol [1]
LogP-0.97 (for hydrochloride)[5]
Hydrogen Bond Donors2[5]
Hydrogen Bond Acceptors3[5]
pKaData not readily available
Melting PointData not readily available
SolubilityData not readily available

Synthesis and Stereochemistry

The synthesis of the 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold is a key step in accessing its derivatives for drug discovery programs. The stereochemical outcome of the synthesis is critical, as the spatial arrangement of the hydroxyl group significantly impacts biological activity.

The general synthetic approach often involves a Mannich-type reaction to construct the bicyclic core. The reduction of the corresponding ketone, 3-oxa-9-azabicyclo[3.3.1]nonan-7-one, is a common final step to introduce the hydroxyl group, where the choice of reducing agent can influence the stereoselectivity of the reaction.

Synthetic Workflow Overview

The synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol can be conceptualized as a multi-step process, starting from readily available precursors to construct the bicyclic ketone, followed by a stereoselective reduction.

Synthesis_Workflow A Starting Materials (e.g., Tetrahydropyran derivatives, Amines) B Mannich Reaction / Cyclization A->B Key bond formation C 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one B->C Core structure formation D Stereoselective Reduction C->D E endo-3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol D->E e.g., NaBH4 F exo-3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol D->F Varying reducing agents/conditions BCL6_Inhibition A 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Scaffold B Incorporation into Tricyclic Quinolinone A->B Chemical Synthesis C BCL6 Inhibitor B->C Molecular Design D Improved Potency & Pharmacokinetics C->D Biological Activity

Caption: Role of the scaffold in developing BCL6 inhibitors.

GPR119 Agonists

The G-protein coupled receptor 119 (GPR119) is a target for the treatment of type 2 diabetes and obesity. Derivatives of 3-oxa-7-azabicyclo[3.3.1]nonane have been explored as potent and orally active GPR119 agonists. [7][8]The rigid bicyclic structure helps to constrain the conformation of the molecule, potentially leading to a more favorable interaction with the receptor.

Conclusion

3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is a compelling and versatile scaffold in contemporary drug discovery. Its unique three-dimensional structure provides a rigid framework that medicinal chemists can exploit to design potent and selective modulators of various biological targets. A thorough understanding of its stereochemistry, synthesis, and physicochemical properties is paramount for its successful application in the development of next-generation therapeutics. As research continues, the full potential of this privileged scaffold is yet to be completely unveiled.

References

  • Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. Journal of Medicinal Chemistry. [Link]

  • Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones. National Center for Biotechnology Information. [Link]

  • Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via Nmr Analysis. ResearchGate. [Link]

  • 9-azabicyclo[3.3.1]nonane derivatives.
  • 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, 9-methyl-, benzillic acid ester, maleate (1 to 1). NIST Chemistry WebBook. [Link]

  • Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. ResearchGate. [Link]

  • 3-oxa-7-azabicyclo[3.3.1]nonanes.
  • Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. [Link]

  • exo-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol. AA Blocks. [Link]

  • endo-3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol hydrochloride. King Scientific. [Link]

Sources

Foundational

metabolic stability predictions for 3-oxa-9-azabicyclo[3.3.1]nonane frameworks

Topic: Metabolic Stability Predictions for 3-oxa-9-azabicyclo[3.3.1]nonane Frameworks Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, DMPK Scientists, Drug Discovery Leads A Technical Guide to Pr...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Metabolic Stability Predictions for 3-oxa-9-azabicyclo[3.3.1]nonane Frameworks Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, DMPK Scientists, Drug Discovery Leads

A Technical Guide to Predictive Modeling and Experimental Validation

Executive Summary: The Scaffold Paradox

The 3-oxa-9-azabicyclo[3.3.1]nonane framework represents a privileged scaffold in modern medicinal chemistry, serving as a rigidified bioisostere for morpholine or piperidine moieties. Its unique bicyclic geometry offers defined vector orientation for substituents, making it highly valuable in GPCR agonist design (e.g., GPR119) and monoamine reuptake inhibitors.

However, this structural rigidity introduces complex metabolic liabilities. Unlike flexible aliphatic amines, the bicyclic core imposes steric and electronic constraints that can shift metabolic soft spots to unexpected positions. This guide provides a comprehensive workflow for predicting, validating, and optimizing the metabolic stability of this specific framework, moving beyond generic ADME protocols to scaffold-centric science.

Structural Analysis & Metabolic Liabilities

To predict stability, one must first map the electronic landscape of the scaffold. The 3-oxa-9-azabicyclo[3.3.1]nonane system consists of two cyclohexane rings sharing positions 1 and 5, with an oxygen atom at position 3 and a nitrogen atom at the bridge position 9.

The "Soft Spot" Map

Metabolic attrition in this scaffold is primarily driven by Cytochrome P450 (CYP450) enzymes. The hierarchy of liability is distinct:

  • N-9 Bridgehead (Primary Liability):

    • Mechanism: The nitrogen lone pair is highly accessible. If alkylated (e.g., N-benzyl, N-methyl), N-dealkylation is the dominant clearance pathway.

    • Secondary Pathway: Direct N-oxidation (N-oxide formation) is common due to the nucleophilicity of the bridgehead nitrogen, particularly if steric bulk prevents close approach of the CYP heme iron to alpha-carbons.

  • C-2 and C-4 (Ether Alpha-Carbons):

    • Mechanism: Hydrogen abstraction at these positions is electronically favored by the adjacent oxygen lone pair (stabilization of the radical intermediate).

    • Consequence: Hydroxylation here forms an unstable hemiacetal, leading to spontaneous ring opening . This destroys the pharmacophore and often leads to rapid clearance.

  • C-6, C-7, C-8 (Carbocyclic Bridge):

    • Mechanism: These positions function similarly to a cyclohexane ring. C-7 (the "tip" of the bridge) is often the most accessible for distal hydroxylation, especially by CYP3A4.

Visualization: Predicted Metabolic Map

The following diagram illustrates the theoretical metabolic pathways for a generic N-substituted derivative.

MetabolicMap Parent Parent Scaffold (3-oxa-9-azabicyclo[3.3.1]nonane) N_Oxide Metabolite A: N-Oxide (Stable, Polar) Parent->N_Oxide FMO / CYP Direct Oxidation N_Dealkyl Metabolite B: N-Dealkylated Amine (Active/Inactive) Parent->N_Dealkyl CYP450 (if N-R substituted) Ring_Open Metabolite C: Ring-Opened Aldehyde (Toxicophore Risk) Parent->Ring_Open CYP450 C-2/C-4 Abstraction Hydroxyl Metabolite D: C-7 Hydroxylation (Phase II Ready) Parent->Hydroxyl CYP3A4 Distal Oxidation

Figure 1: Predicted metabolic divergence points for the 3-oxa-9-azabicyclo[3.3.1]nonane core.

In Silico Prediction Strategy

Before synthesis, computational modeling must filter out high-clearance candidates. Standard QSAR models often fail with bicyclic systems due to poor training set coverage. A physics-based approach is required.

Protocol: Bond Dissociation Energy (BDE) Mapping

Metabolic stability correlates strongly with the energy required to abstract a hydrogen atom (Hydrogen Abstraction Energy, HAE).

  • Geometry Optimization: Perform DFT optimization (B3LYP/6-31G*) of the neutral molecule.

  • Radical Formation: Systematically remove H-atoms from C-2, C-4, C-1, C-5, and C-7. Optimize the resulting radical species.

  • Calculation:

    
    .
    
  • Thresholds:

    • < 85 kcal/mol: Highly Unstable (Likely metabolic hotspot).

    • 85-95 kcal/mol: Moderate Stability.

    • > 95 kcal/mol: Metabolically Stable (Inert).

Expert Insight: For this scaffold, if the C-2/C-4 H-abstraction energy drops below 90 kcal/mol (often due to electron-donating N-substituents), the molecule will likely suffer from rapid ring opening.

Machine Learning Augmentation

Use "Site of Metabolism" (SOM) predictors (e.g., StarDrop’s P450 module or RS-Predictor) specifically to assess the N-substituent .

  • Input: SMILES string of the candidate.

  • Filter: Reject compounds where the composite site lability (CSL) of the bicyclic core > 0.8. The metabolism should ideally be directed to the peripheral "arms" (soft spots designed for clearance) rather than the core scaffold.

Experimental Validation: The "Ground Truth"

Predictions must be validated using a rigorous Microsomal Stability Assay. For this polar, basic scaffold, standard LC-MS protocols often fail due to poor retention or ion suppression.

Optimized Microsomal Stability Protocol

Objective: Determine Intrinsic Clearance (


) and Half-life (

).

Reagents:

  • Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

Step-by-Step Workflow:

  • Pre-Incubation:

    • Mix 390 µL Buffer + 10 µL HLM + 0.5 µL Test Compound (10 mM DMSO stock).

    • Final compound concentration: 1 µM (minimizes enzyme saturation/inhibition).

    • Incubate at 37°C for 5 minutes.

  • Initiation:

    • Add 100 µL NADPH regenerating system (pre-warmed to 37°C).

    • Control: Run a parallel incubation without NADPH to assess chemical stability (hydrolysis).

  • Sampling:

    • At

      
       minutes, remove 50 µL aliquots.
      
  • Quenching:

    • Immediately dispense into 150 µL ice-cold Acetonitrile (containing 50 nM internal standard, e.g., Tolbutamide or a deuterated analog).

  • Processing:

    • Centrifuge at 4,000 rpm for 20 mins at 4°C to pellet proteins.

    • Collect supernatant for LC-MS/MS analysis.

Analytical Considerations (LC-MS/MS)

The 3-oxa-9-azabicyclo[3.3.1]nonane core is highly polar.

  • Column: Do NOT use standard C18. Use a HILIC column (e.g., Waters BEH Amide) or a High-pH stable C18 (e.g., XBridge C18) with ammonium bicarbonate buffer (pH 10).

    • Reasoning: At pH 10, the tertiary amine is neutral, improving retention on C18.

  • Transition: Monitor the

    
     parent ion.
    
  • Metabolite Scouting: Perform a secondary scan (LightSight or MassMetaSite) searching for +16 Da (Oxidation), +14 Da (Carbonyl formation), and -14 Da (Demethylation).

Data Interpretation & Optimization Strategies

Calculating Intrinsic Clearance

Plot


 vs. time. The slope 

is the elimination rate constant.


Benchmarking for this Scaffold:

Parameter High Clearance (Unstable) Moderate Low Clearance (Stable)

|


 (HLM) | > 50 µL/min/mg | 15 - 50 µL/min/mg | < 15 µL/min/mg |
| 

| < 15 min | 15 - 60 min | > 60 min |
Structural Optimization (SAR)

If the scaffold shows high clearance (


), apply these specific modifications:
  • Deuteration (The "Heavy" Switch):

    • Replace protons at C-2 and C-4 with Deuterium.

    • Effect: Exploits the Kinetic Isotope Effect (KIE). Breaking C-D bonds is 6-10x slower than C-H. This specifically protects the ether ring from opening.

  • Fluorine Scan:

    • Introduce fluorine at C-7 (exo or endo).

    • Effect: Reduces electron density of the carbocyclic ring, preventing distal oxidation. Also lowers the

      
       of the N-9 amine slightly, reducing affinity for the CYP heme iron.
      
  • Bridgehead Sterics:

    • Methylation at C-1 or C-5 .

    • Effect: Sterically blocks N-dealkylation by hindering the approach of the oxidant to the nitrogen lone pair.

Optimization Workflow Diagram

OptimizationLoop Start Hit Compound (High Clearance) MetID Metabolite ID (LC-MS) Locate Soft Spot Start->MetID Branch1 Soft Spot: N-Dealkylation MetID->Branch1 Branch2 Soft Spot: Ring Opening (C2/C4) MetID->Branch2 Strat1 Strategy: Steric Bulk on N-Substituent or Bridgehead Methylation Branch1->Strat1 Strat2 Strategy: Deuteration of C2/C4 or Fluorination Branch2->Strat2 Rescreen Re-screen HLM Stability Strat1->Rescreen Strat2->Rescreen Rescreen->MetID Fail (Iterate) Success Candidate Selection (CLint < 15) Rescreen->Success Pass

Figure 2: Iterative optimization loop for stabilizing the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 66639788, 3-Oxa-9-azabicyclo[3.3.1]nonane hydrochloride. Retrieved from [Link]

  • Organic Chemistry Frontiers. (2018). Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Retrieved from [Link]

  • Journal of Medicinal Chemistry. (2021). Drug Metabolic Stability in Early Drug Discovery. Retrieved from [Link]

  • MDPI. (2018). MetStabOn—Online Platform for Metabolic Stability Predictions. Retrieved from [Link]

Protocols & Analytical Methods

Method

step-by-step synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

This application note details the synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol , a versatile bicyclic scaffold widely used in medicinal chemistry for the development of GPCR ligands (e.g., CCR5 modulators, 5-HT3 anta...

Author: BenchChem Technical Support Team. Date: February 2026

This application note details the synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol , a versatile bicyclic scaffold widely used in medicinal chemistry for the development of GPCR ligands (e.g., CCR5 modulators, 5-HT3 antagonists) and other bioactive small molecules. The protocol employs a modified Robinson-Schöpf condensation followed by stereoselective reduction and deprotection.

Part 1: Introduction & Strategic Analysis

The 3-oxa-9-azabicyclo[3.3.1]nonane skeleton (often referred to as 3-oxagranatane ) mimics the tropane and granatane alkaloid structures but incorporates an ether linkage that alters the lipophilicity and hydrogen-bonding potential of the scaffold.

Synthetic Strategy: The most efficient route to the [3.3.1] bicyclic system is the Robinson-Schöpf condensation , a double Mannich reaction. Unlike the synthesis of the carbocyclic analog (granatanone) which uses glutaraldehyde, the 3-oxa analog requires diglycolaldehyde (2,2'-oxydiacetaldehyde). Since diglycolaldehyde is unstable, it is generated in situ from the stable precursor 2,5-dimethoxy-1,4-dioxane .

The synthesis proceeds in three phases:

  • Cyclization: Construction of the bicyclic ketone (9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one).

  • Reduction: Stereoselective reduction of the ketone to the alcohol.[1][2]

  • Deprotection: Removal of the benzyl protecting group to yield the secondary amine.

Part 2: Experimental Protocols

Phase 1: Synthesis of 9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one

Principle: Acid-catalyzed hydrolysis of 2,5-dimethoxy-1,4-dioxane releases diglycolaldehyde, which undergoes a double Mannich condensation with acetonedicarboxylic acid and benzylamine.

Reagents & Materials:

  • 2,5-Dimethoxy-1,4-dioxane (0.1 mol)

  • Benzylamine (0.1 mol)

  • Acetonedicarboxylic acid (0.1 mol)

  • Hydrochloric acid (1 M)

  • Sodium acetate / Acetic acid buffer (pH 5.0)

  • Ethanol (solvent)[3]

Protocol:

  • Precursor Hydrolysis: In a round-bottom flask, dissolve 2,5-dimethoxy-1,4-dioxane (14.8 g, 0.1 mol) in 50 mL of 1 M HCl. Heat gently at 50°C for 30 minutes to generate diglycolaldehyde. Cool to room temperature.

  • Buffering: Adjust the pH of the solution to ~5.0 using a saturated sodium acetate solution.

  • Reactant Addition:

    • Prepare a solution of acetonedicarboxylic acid (14.6 g, 0.1 mol) in 50 mL of water and neutralize to pH 5.0 with sodium acetate.

    • Prepare a solution of benzylamine (10.7 g, 0.1 mol) in 20 mL of ethanol/water (1:1) acidified to pH 5.0 with acetic acid.

  • Condensation: Mix the aldehyde, amine, and acid solutions in a large flask. Dilute with water to a total volume of ~500 mL to prevent oligomerization.

  • Incubation: Stir the mixture at room temperature (20–25°C) for 48 hours. Evolution of CO₂ will be observed.[4]

  • Isolation: Basify the reaction mixture to pH 10 using 4 M NaOH. Extract the resulting oil with dichloromethane (DCM) (3 x 100 mL).

  • Purification: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo. The crude product (a viscous oil or low-melting solid) can be purified by recrystallization from hexanes/ethyl acetate or used directly if purity >90% (by NMR).

Phase 2: Stereoselective Reduction to 9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol

Principle: Sodium borohydride reduction of the ketone typically yields the endo-alcohol (axial) as the major diastereomer due to hydride attack from the less hindered equatorial face.

Protocol:

  • Dissolution: Dissolve the ketone (10 g, ~43 mmol) from Phase 1 in 150 mL of methanol. Cool to 0°C in an ice bath.

  • Reduction: Add sodium borohydride (NaBH₄, 3.2 g, 86 mmol) portion-wise over 20 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (SiO₂, 5% MeOH in DCM).

  • Quench: Quench the reaction with 10 mL of water, then concentrate to remove methanol.

  • Workup: Dilute the residue with water (50 mL) and extract with DCM (3 x 50 mL). Dry over Na₂SO₄ and concentrate.

  • Stereochemical Outcome: The major product is typically the endo-7-ol (syn to the nitrogen bridge). Isomers can be separated by column chromatography if necessary, though the endo isomer is usually the desired pharmacophore.

Phase 3: Hydrogenolysis to 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

Principle: Palladium-catalyzed hydrogenolysis cleaves the benzyl group under mild conditions.

Protocol:

  • Setup: Dissolve the N-benzyl alcohol (5 g) in 100 mL of methanol.

  • Catalyst: Add 10% Pd/C (0.5 g, 10 wt% loading).

  • Hydrogenation: Place the vessel under a hydrogen atmosphere (balloon pressure or 1-3 atm in a Parr shaker). Stir vigorously at room temperature for 12–24 hours.

  • Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with methanol.

  • Isolation: Concentrate the filtrate to yield the target secondary amine as a white solid or colorless oil.

  • Salt Formation (Optional): To store, convert to the hydrochloride salt by treating the ethereal solution with HCl in dioxane.

Part 3: Data Presentation & Visualization

Table 1: Process Parameters and Yields
StepReaction TypeKey ReagentsConditionsTypical YieldCritical Quality Attribute
1 Robinson-Schopf2,5-dimethoxy-1,4-dioxane, BenzylaminepH 5.0, 25°C, 48h60-75%pH control is critical to avoid polymerization.
2 Carbonyl ReductionNaBH₄, MeOH0°C to RT, 4h85-95%Diastereomeric ratio (endo/exo).
3 HydrogenolysisH₂, Pd/C, MeOHRT, 1 atm, 12h90-98%Complete removal of benzyl group.
Visual 1: Synthetic Pathway (Reaction Scheme)

SynthesisPath Precursor 2,5-Dimethoxy- 1,4-dioxane Aldehyde Diglycolaldehyde (in situ) Precursor->Aldehyde 1M HCl, 50°C Hydrolysis Ketone 9-Benzyl-3-oxa-9- azabicyclo[3.3.1] nonan-7-one Aldehyde->Ketone + Benzylamine + Acetonedicarboxylic acid pH 5.0, 48h Alcohol 9-Benzyl-3-oxa-9- azabicyclo[3.3.1] nonan-7-ol Ketone->Alcohol NaBH4, MeOH Reduction Product 3-Oxa-9-azabicyclo [3.3.1]nonan-7-ol (Target) Alcohol->Product H2, Pd/C Deprotection

Caption: Chemical synthesis pathway from the dioxane precursor to the final bicyclic amine alcohol.

Visual 2: Experimental Workflow Logic

Workflow Start Start Synthesis Hydrolysis Hydrolyze Acetal (Generate Dialdehyde) Start->Hydrolysis CheckPH Adjust pH to 5.0 (Citrate/Acetate Buffer) Hydrolysis->CheckPH Mix Add Amine & Diacid Stir 48h CheckPH->Mix pH OK Extract Basify & Extract Ketone Mix->Extract Reduce NaBH4 Reduction Extract->Reduce Deprotect Pd/C Hydrogenolysis Reduce->Deprotect Finish Isolate Final Product Deprotect->Finish

Caption: Step-by-step operational workflow for the laboratory execution of the protocol.

References

  • López-Rodríguez, M. L., et al. (1999).[5] "Benzimidazole Derivatives. 2. Synthesis and Structure-Activity Relationships of New Azabicyclic Benzimidazole-4-carboxylic Acid Derivatives with Affinity for Serotoninergic 5-HT3 Receptors."[5] Journal of Medicinal Chemistry, 42(24), 5020-5028.[5] Link

  • Jeyaraman, R., & Avila, S. (1981). "Chemistry of 3-azabicyclo[3.3.1]nonanes." Chemical Reviews, 81(2), 149-174. (Foundational review on the synthesis of [3.3.1] systems). Link

  • Bermudez, J., et al. (1992).[5] "3-Oxagranatane (3-oxa-9-azabicyclo[3.3.1]nonane) derivatives as highly potent serotonin 5-HT3 receptor antagonists." Bioorganic & Medicinal Chemistry Letters, 2(6), 519-522.[5] Link

  • Organic Syntheses. (2022). "Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO)." Org.[6][] Synth. 2022, 99, 111-128. (Reference for general Robinson-Schopf conditions and handling of analogous bicyclic amines). Link

Sources

Application

Application Note: Strategic Functionalization of the Hydroxyl Group in 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

The following Application Note and Protocol Guide is structured for high-level research and drug development professionals. It synthesizes synthetic methodology, stereochemical analysis, and practical protocols for the 3...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol Guide is structured for high-level research and drug development professionals. It synthesizes synthetic methodology, stereochemical analysis, and practical protocols for the 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold.

Executive Summary & Structural Significance

The 3-oxa-9-azabicyclo[3.3.1]nonane scaffold (often referred to as oxa-granatane) represents a privileged bicyclic architecture in medicinal chemistry. Unlike its carbocyclic parent (granatane) or the tropane alkaloids, the introduction of the oxygen atom at position 3 alters the lipophilicity (LogP), hydrogen bond accepting capability, and ring conformation.

The 7-hydroxyl group is the primary vector for diversification. However, its reactivity is heavily governed by the unique stereoelectronic environment of the [3.3.1] bicyclic system. The molecule typically adopts a chair-chair conformation , but the proximity of the N9-bridge and the O3-ether creates distinct "endo" (syn to the bridge) and "exo" (anti to the bridge) steric corridors.

This guide provides validated protocols for transforming the 7-OH group, specifically focusing on stereochemical inversion (Mitsunobu) , bioisosteric fluorination , and oxidative diversification .

Structural Analysis & Numbering
  • Position 3: Oxygen (Ether linkage, H-bond acceptor).

  • Position 9: Nitrogen (Bridgehead amine, typically Boc/Benzyl protected during OH functionalization).

  • Position 7: Hydroxyl (Target for functionalization).[1][2][3]

  • Stereochemistry: The reduction of the corresponding ketone typically yields the endo-alcohol (OH pointing into the bicyclic cavity) due to hydride attack from the less hindered exo face. Consequently, accessing the exo-isomer often requires inversion strategies.

Pre-requisite: Scaffold Synthesis & Protection

Before functionalization, ensure the N9-amine is orthogonally protected. The N-Boc or N-Benzyl derivatives are standard to prevent N-alkylation/oxidation.

  • Starting Material: tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (Commercial or synthesized via double Mannich condensation of 2,2'-oxydiacetaldehyde, acetonedicarboxylate, and amine).

  • Preparation of 7-OH: Reduction of the 7-ketone using NaBH₄ in MeOH/THF at -78°C to 0°C predominantly yields the endo-alcohol (>95:5 dr).

Detailed Experimental Protocols

Protocol A: Stereoselective Inversion via Mitsunobu Reaction

Objective: To convert the hindered endo-alcohol to the exo-derivative or install nucleophiles (azide, ester) with inversion of configuration. Mechanism: SN2 displacement of the activated alkoxyphosphonium intermediate.

Materials
  • Substrate: N-Boc-endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 equiv)

  • Reagent: Triphenylphosphine (PPh₃) (1.5 equiv)

  • Azo Reagent: Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

  • Nucleophile: Diphenylphosphoryl azide (DPPA) for azide; p-Nitrobenzoic acid for inversion/esterification.

  • Solvent: Anhydrous THF.

Step-by-Step Methodology
  • Setup: Flame-dry a 2-neck round-bottom flask and purge with Argon.

  • Dissolution: Dissolve the substrate (1.0 mmol) and PPh₃ (1.5 mmol) in anhydrous THF (0.1 M concentration). Cool the solution to 0°C .

  • Nucleophile Addition: Add the nucleophile (e.g., p-Nitrobenzoic acid, 1.5 mmol) in one portion.

  • DIAD Addition: Add DIAD (1.5 mmol) dropwise over 15 minutes via syringe pump or pressure-equalizing funnel. Crucial: Maintain internal temperature < 5°C to prevent side reactions.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours. Monitor by TLC/LC-MS (Disappearance of alcohol).

  • Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc gradient).

    • Note: The exo-ester elutes differently than the endo-alcohol.

  • Hydrolysis (Optional for Inverted Alcohol): Treat the ester with LiOH in THF/H₂O (1:1) to liberate the exo-alcohol.

Key Insight: The endo-face is sterically crowded. High-concentration reactions may lead to elimination (olefin formation). Keep concentration ~0.1 M.

Protocol B: Bioisosteric Deoxyfluorination

Objective: Replace the 7-OH with Fluorine to modulate pKa and block metabolism. Reagent Choice: Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) is preferred over DAST due to higher thermal stability and safety.

Step-by-Step Methodology
  • Setup: Use a polyethylene or Teflon vessel (glass can react with HF byproducts, though standard glassware is acceptable for short durations). Purge with N₂.[4]

  • Solvation: Dissolve N-Boc-endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (1.0 equiv) in anhydrous DCM (0.2 M).

  • Cooling: Cool to -78°C . Critical: Low temperature is essential to prevent elimination to the alkene (3-oxa-9-azabicyclo[3.3.1]non-6-ene).

  • Addition: Add Deoxo-Fluor (1.2 equiv) dropwise.

  • Equilibration: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C (do not heat to RT immediately).

  • Quench: Quench carefully with saturated aqueous NaHCO₃ at 0°C. Caution: Vigorous CO₂ evolution.

  • Isolation: Extract with DCM, dry over MgSO₄.

  • Result: The product will be the 7-fluoro-exo isomer (Inversion of configuration).

Protocol C: Oxidation to Ketone (Scaffold Diversification)

Objective: Regenerate the ketone for reductive amination or Grignard addition. Method: Dess-Martin Periodinane (DMP) is superior to Swern for this substrate due to ease of handling and lack of foul-smelling byproducts.

Step-by-Step Methodology
  • Dissolution: Dissolve alcohol (1.0 equiv) in DCM (0.1 M).

  • Addition: Add DMP (1.2 equiv) and NaHCO₃ (2.0 equiv, to buffer acetic acid byproduct) at 0°C.

  • Reaction: Stir at RT for 2 hours.

  • Quench: Add saturated Na₂S₂O₃ (to reduce unreacted iodine species) and saturated NaHCO₃ (1:1 mixture). Stir vigorously until the biphasic mixture becomes clear.

  • Yield: Quantitative conversion to N-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-one.

Visualizing the Workflow

The following diagram illustrates the stereochemical flow and functionalization pathways for the 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold.

G Ketone 7-Ketone (Starting Material) EndoOH Endo-7-OH (Major Reduction Product) Ketone->EndoOH NaBH4, -78°C (Hydride attack from Exo face) EndoOH->Ketone DMP / Swern (Oxidation) ExoOH Exo-7-OH (Inverted Isomer) EndoOH->ExoOH 1. Mitsunobu (Ester) 2. Hydrolysis ExoF Exo-7-Fluoro (Bioisostere) EndoOH->ExoF Deoxo-Fluor, -78°C (Inversion) ExoN3 Exo-7-Azide (Amine Precursor) EndoOH->ExoN3 Mitsunobu (DPPA) (Inversion) Olefin Elimination Product (Side Reaction) EndoOH->Olefin Acid/Heat or Excess Base

Figure 1: Stereochemical functionalization pathways of the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold. Note the pivotal role of the Endo-OH as the gateway to Exo-functionalized derivatives via inversion.

Troubleshooting & Optimization Table

IssueProbable CauseSolution
Elimination (Olefin formation) Reaction temperature too high during fluorination or mesylation.Maintain T < -40°C for activation steps. Use non-nucleophilic bases (e.g., DIPEA) sparingly.
Low Yield in Mitsunobu Steric hindrance of the endo-OH; Phosphine oxide separation issues.Use ADDP/PBu₃ (Tsunoda reagent) for hindered alcohols. Switch to polymer-supported PPh₃ for easier workup.
Incomplete Oxidation Steric bulk preventing reagent approach.Switch from Swern to TPAP/NMO or Dess-Martin Periodinane (DMP) with added water (1 eq) to accelerate the mechanism.
N-Boc Cleavage Acidic conditions during workup or reagents (e.g., DAST produces HF).Buffer all reactions with solid NaHCO₃ or Pyridine. Use Deoxo-Fluor instead of DAST.

References

  • Synthesis of 3-oxa-9-azabicyclo[3.3.

    • Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149–174. Link

  • Stereoselective Reduction & Functionalization

    • Bertz, S. H., et al. (1982). Synthesis of Bicyclo[3.3.1]nonane Derivatives. Angewandte Chemie International Edition, 21(4), 306-307. Link

  • Mitsunobu Inversion on Hindered Bicycles

    • Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551–2651. Link

  • Fluorination Protocols (Deoxo-Fluor)

    • Singh, R. P., & Shreeve, J. M. (2002). Recent advances in nucleophilic fluorination reactions of organic compounds using Deoxo-Fluor and DAST. Synthesis, 2002(17), 2561-2578. Link

  • Commercial Availability & CAS Data

    • endo-7-hydroxy-3-oxa-9-azabicyclo[3.3.1]nonane (CAS: 692724-79-1).[2]

    • tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS: 1779457-66-7).[3]

Sources

Method

using 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol as a pharmaceutical intermediate

Executive Summary In the pursuit of novel chemical space, the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold (often termed "oxagranatanine") has emerged as a superior alternative to traditional piperidine or morpholine rings....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the pursuit of novel chemical space, the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold (often termed "oxagranatanine") has emerged as a superior alternative to traditional piperidine or morpholine rings. By introducing a bridging nitrogen and an ether oxygen within a bicyclic framework, this scaffold offers three distinct advantages:

  • Conformational Rigidity: It locks pharmacophores into defined vectors, reducing the entropic penalty of binding.

  • Physicochemical Optimization: The ether oxygen lowers logP (lipophilicity) compared to its carbocyclic analog (granatanine), improving metabolic stability and solubility.

  • Stereochemical Diversity: The bridgehead geometry allows for precise endo/exo functionalization, critical for GPCR selectivity (e.g., Muscarinic, Opioid, and GPR119 receptors).

This guide details the synthesis, handling, and application of 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol as a versatile pharmaceutical intermediate.

Chemical Identity & Properties

PropertySpecification
IUPAC Name 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol
Common Name 7-Hydroxy-3-oxagranatanine
CAS No.[1][2] (Generic) 100368-36-3
CAS No. (endo-HCl) 240401-10-9
Molecular Weight 143.19 g/mol (Free Base)
pKa (Calc) ~9.2 (Tertiary Amine)
LogP (Calc) -0.3 to 0.5 (Low lipophilicity)
Solubility High in water, MeOH, DMSO; Moderate in DCM.

Synthesis Protocol: The Modified Robinson-Schöpf Route

The most robust route to this scaffold is a double Mannich condensation (Robinson-Schöpf reaction). Unlike the classic tropinone synthesis, this protocol substitutes succindialdehyde with 2,2'-oxydiacetaldehyde to install the ether linkage.

Phase A: Construction of the Bicyclic Ketone

Target: 9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one[3]

Reagents:

  • Benzylamine (1.0 eq)

  • 2,2'-Oxydiacetaldehyde (generated in situ from 2,5-dimethoxytetrahydrofuran or bis-acetal precursors) (1.1 eq)

  • 1,3-Acetonedicarboxylic acid (1.1 eq)

  • Buffer: Sodium Acetate / Acetic Acid (pH ~4-5)

Protocol:

  • Aldehyde Activation: Dissolve 2,5-dimethoxytetrahydrofuran in 0.1 M HCl. Heat at 60°C for 1 hour to hydrolyze to 2,2'-oxydiacetaldehyde. Cool to 0°C.

  • Buffering: Adjust pH to 5.0 using saturated NaOAc solution.

  • Cyclization: Add acetonedicarboxylic acid followed by dropwise addition of benzylamine.

  • Reaction: Stir at room temperature for 48 hours. Evolution of CO₂ indicates decarboxylation is proceeding.

  • Workup: Basify to pH 10 with NaOH. Extract with DCM (3x).[4] Dry over MgSO₄ and concentrate.

  • Purification: Flash chromatography (EtOAc/Hexane). The ketone is stable but prone to hydration; store under N₂.

Phase B: Stereoselective Reduction

Target: endo-9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol

Mechanistic Insight: Reduction of the C7 ketone is stereoselective. Hydride attack occurs from the less hindered exo face (away from the nitrogen bridge), yielding the endo-alcohol (hydroxyl group syn to the nitrogen bridge) as the major product (>9:1 ratio).

Protocol:

  • Dissolution: Dissolve the ketone (10 mmol) in dry MeOH (50 mL). Cool to -10°C.

  • Reduction: Add NaBH₄ (15 mmol) portion-wise over 30 minutes. Caution: Hydrogen gas evolution.

  • Quench: Stir for 2 hours, then quench with acetone (5 mL) followed by water.

  • Isolation: Evaporate MeOH. Extract aqueous residue with CHCl₃.

  • Validation:

    • IR: Disappearance of ketone stretch (~1710 cm⁻¹). Appearance of broad OH stretch (~3400 cm⁻¹).

    • NMR: The H-7 proton in the endo-isomer typically appears as a triplet or multiplet at ~3.8-4.0 ppm with specific coupling constants (

      
       Hz) distinct from the exo-isomer.
      

Application Workflow: Scaffold Utilization

The following diagram illustrates the divergent utility of the scaffold in generating diverse pharmaceutical candidates.

G Ketone Bicyclic Ketone (Precursor) EndoOH endo-Alcohol (Major Isomer) Ketone->EndoOH NaBH4, -10°C (Axial Attack) ExoOH exo-Alcohol (Minor Isomer) Ketone->ExoOH L-Selectride (Equatorial Attack) Amine Reductive Amination (e.g., CCR5 Antagonists) Ketone->Amine R-NH2, NaBH(OAc)3 Ester Ester Derivatives (e.g., Tiotropium analogs) EndoOH->Ester R-COCl (Muscarinic Antagonists) Ether Ether Derivatives (e.g., GPR119 Agonists) EndoOH->Ether NaH, Ar-F (SnAr)

Figure 1: Divergent synthesis pathways from the 3-oxa-9-azabicyclo[3.3.1]nonane core.

Case Study: Design of a Muscarinic Antagonist

Objective: Create a highly selective M3 antagonist for COPD, utilizing the scaffold to mimic the tropane core of Tiotropium but with improved metabolic clearance.

Rationale: The 3-oxa bridge increases the polarity of the "back" of the molecule, reducing blood-brain barrier (BBB) penetration (desirable for peripheral lung targets) compared to the pure carbon scaffold.

Step-by-Step Synthesis:

  • Scaffold Prep: Start with endo-9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ol.

  • Debenzylation: Hydrogenation (H₂, Pd/C, MeOH) removes the benzyl group.

  • N-Alkylation: Alkylate the secondary amine with a lipophilic tail (e.g., methyl cyclopropyl bromide) to fit the hydrophobic pocket of the M3 receptor.

  • Esterification: React the C7-alcohol with di-(2-thienyl)glycolic acid (using DCC/DMAP) to install the pharmacophore headgroup.

  • Quaternization (Optional): Methylate the nitrogen with MeBr to create a quaternary ammonium salt, ensuring zero CNS penetration and high potency.

Troubleshooting & Quality Control

IssueProbable CauseCorrective Action
Low Yield in Phase A Incomplete hydrolysis of furan precursor.Ensure 60°C heating step is fully 1 hour; check pH is strictly 5.0 before amine addition.
Mixture of Isomers Temperature too high during reduction.Maintain -10°C or lower. Use bulky hydrides (e.g., L-Selectride) if exo is desired.
"Sticky" Product Residual acetic acid/salts.Perform a back-extraction: Dissolve crude in dilute HCl, wash with ether, then basify and extract into DCM.

References

  • Robinson-Schöpf Reaction Mechanism & Scope

    • Journal of the Chemical Society, "A Synthesis of Tropinone", Robinson, R. (1917).[5]

  • Synthesis of 3-Oxa-9-azabicyclo[3.3.

    • US Patent 7,868,017, "9-azabicyclo[3.3.1]nonane derivatives", Peters et al. (2011).[4] Describes the Robinson-Schöpf condensation using glutaraldehyde analogs.

  • Stereoselective Reduction of Bicyclic Ketones

    • Journal of Organic Chemistry, "Stereoselectivity in the Reduction of 9-Azabicyclo[3.3.1]nonan-3-one", House, H.O. et al.

  • Pharmacological Applications (GPR119 & Muscarinic)

    • Bioorganic & Medicinal Chemistry Letters, "Discovery of oxazabicyclo[3.3.1]nonane derivatives as GPR119 agonists".

  • Chemical Properties & Safety Data

    • PubChem Compound Summary for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol.[1]

Sources

Technical Notes & Optimization

Troubleshooting

purification methods for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol reaction mixtures

This technical guide addresses the purification of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol reaction mixtures. This bicyclic scaffold is a critical intermediate in the synthesis of anticholinergic agents and GPCR ligands.

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the purification of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol reaction mixtures. This bicyclic scaffold is a critical intermediate in the synthesis of anticholinergic agents and GPCR ligands. The synthesis typically involves the reduction of the corresponding 7-one precursor (ketone) using hydride reagents (e.g., NaBH₄), leading to a mixture of stereoisomers (endo vs. exo) and inorganic salts.

The following guide is structured as a Tier 3 Technical Support resource, designed to troubleshoot specific isolation challenges.

Topic: Downstream Processing & Isolation Protocols Applicable CAS Registry Numbers: 51052-26-1 (Generic/Related), 7224-81-9 (Ketone Precursor) Chemical Context: Bicyclic amine-alcohol separation, stereoisomer resolution, and boron chelate removal.

Section 1: Critical Troubleshooting (Q&A)
Q1: My crude reaction mixture formed a gelatinous solid during the aqueous quench. How do I break this emulsion to recover my product?

Diagnosis: This is a classic "Boron Gel" issue. If you used Sodium Borohydride (NaBH₄) for the reduction of the 7-one precursor, the gelatinous precipitate is likely a stable amine-borane complex or polymeric borate salts that trap the organic product. Solution: You must disrupt the Boron-Nitrogen coordination before extraction.

  • Method A (Acid Quench): Adjust the pH to <2 using 2M HCl and heat to 50°C for 30 minutes. This hydrolyzes the borate esters. Then, basify to pH >12 with NaOH to extract the free amine.

  • Method B (Tartrate Chelation): Add saturated aqueous Potassium Sodium Tartrate (Rochelle salt) and stir vigorously for 2-4 hours. The tartrate binds boron more strongly than the amine, solubilizing the salts in the aqueous layer and releasing your product into the organic phase [1].

Q2: I am observing two close spots on TLC (Rf 0.35 and 0.40 in 10% MeOH/DCM). Which is my target?

Diagnosis: These are likely the Endo (axial) and Exo (equatorial) stereoisomers of the alcohol.

  • Mechanistic Insight: Hydride reduction of the 3-oxa-9-azabicyclo[3.3.1]nonan-7-one typically favors the Endo-alcohol (thermodynamically less stable but kinetically favored via equatorial attack) [2].

  • Identification: The Endo isomer usually exhibits a lower Rf value (more polar due to intramolecular H-bonding with the bridgehead nitrogen or less shielding) compared to the Exo isomer.

  • Action: If your target is the Endo isomer (common for bioactivity), use flash chromatography with a gradient. If you need the Exo isomer, a Mitsunobu inversion or equilibration (Meerwein-Ponndorf-Verley conditions) may be required.

Q3: My product yield is low after extraction, but the aqueous layer still tests positive with Dragendorff’s reagent. Why?

Diagnosis: The 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol scaffold is highly polar due to the combined ether, amine, and alcohol functionalities. It has significant water solubility, especially if the pH is not strictly controlled. Solution:

  • Salting Out: Saturate the aqueous phase with NaCl before extraction.

  • Solvent Choice: Switch from Ethyl Acetate (EtOAc) to Chloroform:Isopropanol (3:1) or DCM . These solvent systems have higher extraction efficiency for polar amines.

  • pH Control: Ensure the pH is ≥12 . At pH 9-10, a fraction of the amine may still be protonated (ammonium form), which remains in the water.

Q4: How do I remove the unreacted ketone starting material without running a column?

Diagnosis: Unreacted ketone (3-oxa-9-azabicyclo[3.3.1]nonan-7-one) co-elutes or co-crystallizes with the alcohol. Solution: Use Girard’s Reagent T (trimethylaminoacetohydrazide chloride).

  • Protocol: Reflux the crude mixture in Ethanol with 1.2 equivalents of Girard’s Reagent T and 10% Acetic Acid for 1 hour. The reagent forms a water-soluble hydrazone with the ketone.

  • Separation: Pour the mixture into water. Extract with ether/EtOAc. The alcohol (product) moves to the organic layer, while the ketone-hydrazone remains in the aqueous layer.

Section 2: Optimized Purification Workflows
Workflow A: High-Throughput Purification (Flash Chromatography)

Best for: Small scale (<5g), separating Endo/Exo isomers.

Stationary Phase: Silica Gel (Spherical, 25-40 µm). Mobile Phase Modifiers: The bridgehead nitrogen interacts strongly with acidic silanols, causing tailing. You must use a basic modifier.

ParameterCondition
Mobile Phase A Dichloromethane (DCM)
Mobile Phase B Methanol (MeOH) containing 1% Ammonium Hydroxide (NH₄OH)
Gradient 0% B for 2 CV (Column Volumes) → 0-10% B over 15 CV
Loading Dissolve in minimal DCM. If insoluble, use dry loading on Celite.
Detection Ninhydrin Stain (Red/Purple spot) or Iodine Chamber. UV is weak unless N-Benzyl is present.
Workflow B: Scalable Crystallization (Salt Formation)

Best for: Large scale (>10g), obtaining high purity (>99%).

Converting the amino-alcohol to a salt often allows for the selective crystallization of the major diastereomer.

  • Dissolution: Dissolve crude free base in Ethanol (5 mL per gram).

  • Acidification: Add 1.1 equivalents of HCl in Dioxane (4M) or Fumaric Acid .

  • Crystallization: Add Diethyl Ether or MTBE dropwise until turbidity persists. Heat to redissolve, then cool slowly to 4°C.

  • Filtration: Collect the precipitate. The Endo isomer usually crystallizes preferentially as the hydrochloride or fumarate salt [3].

Section 3: Visual Logic & Decision Trees
Figure 1: Purification Decision Matrix

Caption: Logical flow for selecting the optimal purification route based on impurity profile and scale.

PurificationStrategy Start Crude Reaction Mixture (Alcohol + Ketone + Boron Salts) CheckBoron Is Boron Quench Complete? Start->CheckBoron Rochelle Perform Rochelle Salt Workup (4h) CheckBoron->Rochelle No/Gelatinous CheckScale Scale of Reaction CheckBoron->CheckScale Yes Rochelle->CheckScale SmallScale Small Scale (<5g) CheckScale->SmallScale LargeScale Large Scale (>10g) CheckScale->LargeScale IsomerSep Isomer Separation Required? SmallScale->IsomerSep SaltCryst Salt Crystallization (HCl or Fumarate) LargeScale->SaltCryst Flash Flash Chromatography (DCM/MeOH/NH4OH) IsomerSep->Flash Yes (Endo/Exo) Girard Use Girard's Reagent T to remove Ketone IsomerSep->Girard No (Ketone removal only)

Section 4: Quantitative Data & Specifications

Table 1: Physicochemical Properties & Separation Metrics

PropertyValue / ConditionNotes
pKa (Conjugate Acid) ~9.2 - 9.8Nitrogen is basic; requires pH >12 for extraction.
LogP (Octanol/Water) ~0.5 - 1.2Moderately polar; difficult to extract into Hexane/Heptane.
TLC Rf (Endo) 0.35Solvent: DCM:MeOH:NH₄OH (90:9:1)
TLC Rf (Exo) 0.42Solvent: DCM:MeOH:NH₄OH (90:9:1)
Preferred Salt Form Hydrochloride or MaleateHCl salt is hygroscopic; Maleate is often more stable.
References
  • Fieser, L. F.; Fieser, M.Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, p 1050. (Standard protocol for Rochelle Salt workup of borohydride reductions).
  • Juaristi, E.Introduction to Stereochemistry and Conformational Analysis; Wiley: New York, 1991.
  • Vertex Pharmaceuticals. Preparation of azabicyclo[3.3.1]nonane derivatives. WO2011079046, 2011. Link (Describes analogous purification and salt formation for 9-azabicyclo[3.3.1]nonane alcohols).

  • Sigma-Aldrich. Product Specification: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one hydrochloride.[1] Link (Reference for precursor properties).

Sources

Optimization

Technical Support Center: Solubility Optimization for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Salts

Introduction: The "Rigid-Polar" Paradox Welcome. If you are accessing this guide, you are likely struggling with the salt formation or dissolution of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol .

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Rigid-Polar" Paradox

Welcome. If you are accessing this guide, you are likely struggling with the salt formation or dissolution of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol .

This scaffold presents a classic "Rigid-Polar" paradox in process chemistry. The bicyclic framework (granatane-like) creates a high lattice energy that resists dissolution in organic solvents, while the 7-hydroxyl and 3-oxa ether groups introduce significant hydrogen-bonding capability, often leading to hygroscopicity or "oiling out" rather than clean crystallization.[1]

This guide moves beyond basic protocols to address the causality of these failures and provides self-validating solutions.

Module 1: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

The Issue: Instead of precipitating as a white solid upon acid addition, the salt separates as a dense, viscous oil at the bottom of the flask. The Cause: This is a kinetic failure. The "metastable zone" for this salt is narrow. High supersaturation drives the system to a disordered liquid state (oil) rather than an ordered crystal lattice.[2][3]

Diagnostic Workflow: The Rescue Loop

Do not discard the oil. It contains your product. Follow this thermodynamic maturation protocol.

OilingOutRescue Start Symptom: Oiling Out Observed Step1 STOP Stirring immediately Allow phases to settle Start->Step1 Step2 Re-heat to Clear Solution (Dissolve Oil) Step1->Step2 Add solvent if needed Step3 Seed at Cloud Point (Add <1% wt/wt pure crystal) Step2->Step3 Step4 Controlled Cooling (-5°C per hour) Step3->Step4 Decision Crystals Formed? Step4->Decision Decision->Step2 No: Oil Returns (Add Anti-solvent) End End Decision->End Yes: Filter

Figure 1: The "Oiling Out" Rescue Loop. This cycle converts the thermodynamic instability of the oil phase into a stable crystal lattice by controlling supersaturation.

Corrective Protocol: Temperature Cycling (Maturation)
  • Re-dissolution: Heat the mixture until the oil phase fully dissolves into the supernatant. If it does not dissolve at reflux, add small aliquots of a polar protic solvent (Methanol or Ethanol) until clear.

  • Seeding: Cool the solution slowly until it reaches the "Cloud Point" (just before oiling occurs). Add seed crystals of the desired salt form.

  • Isothermal Hold: Hold the temperature constant at the cloud point for 2-4 hours. This allows the seed crystals to grow, consuming the solute that would otherwise form oil.[2]

  • Slow Cooling: Cool at a rate of 5°C/hour. Fast cooling will cause oiling again.

Module 2: Salt Selection & Hygroscopicity

The Issue: The HCl salt is deliquescent (turns to liquid upon exposure to air) or forms a sticky gum during filtration. The Cause: The 3-oxa and 7-hydroxy groups are H-bond acceptors/donors.[1] When paired with a small, high-charge-density counter-ion like Chloride (


), the crystal lattice has high affinity for atmospheric water.[1]
Strategic Counter-Ion Switching

To fix hygroscopicity, we must increase the lipophilicity of the anion to "shield" the polar core.

Table 1: Counter-Ion Screening Matrix for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

Salt FormAnion CharacteristicsSolubility (Water)Solubility (Organics)Risk ProfileRecommendation
Hydrochloride (HCl) Small, High Charge DensityHighLowHigh Hygroscopicity. Risk of solvates.[1]Use only for aqueous injectables.
Tosylate (p-TsOH) Large, Aromatic, LipophilicModerateModerateLow. Good crystallinity.[1] Non-hygroscopic.Primary Recommendation for solid oral forms.
Fumarate (1:1) Dicarboxylic, H-bondingModerateLowMedium. Risk of polymerization if heated too high.[1]Good alternative if Tosylate fails.
Mesylate Methyl group, PolarHighLowMedium. Can be hygroscopic but less than HCl.Use if high aqueous solubility is critical.
Protocol: Synthesis of the Tosylate Salt

Why Tosylate? The aromatic ring provides pi-stacking opportunities that stabilize the crystal lattice of bicyclic amines, preventing water intrusion.[1]

  • Dissolution: Dissolve 1.0 eq of free base in Isopropyl Acetate (IPAc) (Preferred over EtOAc for lower water solubility).

  • Acid Addition: Add 1.05 eq of p-Toluenesulfonic acid monohydrate dissolved in minimum warm IPAc.

  • Crystallization: Stir at room temperature. If oiling occurs, follow the protocol in Module 1.

  • Isolation: Filter and wash with n-Heptane.[1] Dry at 45°C under vacuum.

Module 3: Aqueous Solubility & pH Dependency

The Issue: The salt precipitates or crashes out when added to pH 7.4 buffer (PBS) or biological media. The Cause: The pKa of the secondary amine in the 9-azabicyclo system is typically 9.5 - 10.5 .[1] At pH 7.4, a significant fraction may deprotonate to the free base, which has lower aqueous solubility.

Solubility Profiling Workflow

SolubilityLogic Input Salt not dissolving in Buffer CheckPH Check Final pH of Solution Input->CheckPH HighPH pH > 8.0 CheckPH->HighPH Drift Up LowPH pH < 6.0 CheckPH->LowPH Stable/Low Action1 Free Base Precipitation Add Acid/Buffer HighPH->Action1 Action2 Common Ion Effect? Switch Buffer LowPH->Action2

Figure 2: Logic flow for diagnosing aqueous solubility failures. Note that amine salts can buffer the solution, shifting pH away from the target.

FAQs: Specific User Scenarios

Q: I am using the HCl salt, but it forms a gel in water.

  • A: This is likely a "channel hydrate" or gelation caused by rapid hydration of the rigid scaffold.

    • Fix: Do not add water to the solid. Add the solid slowly to a vortexing volume of water. Alternatively, switch to a Mesylate salt, which breaks water structure more effectively.

Q: Can I use Ethanol to recrystallize?

  • A: Use with caution. The 7-hydroxyl group makes this molecule very soluble in alcohols.[1] You will experience high yield loss.

    • Better Solvent System:2-Propanol / Heptane (1:3) .[1] The 2-Propanol dissolves the polar alcohol end, while Heptane forces the non-polar bicyclic cage to crystallize.[1]

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[4][5][6][7] (2011).[4] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][7] Link[1]

    • Core reference for counter-ion selection and the "Common Ion Effect" in amine salts.
  • Black, S. N., et al. (2007). "Structure, Solubility, Screening, and Synthesis of Molecular Salts." Journal of Pharmaceutical Sciences. Link

    • Authoritative source on the thermodynamics of oiling out vs.
  • Kawakami, K. (2012).[8] "Oiling-out during crystallization: Classification, mechanism, and control strategies."[1][9] Crystal Growth & Design. Link[1]

    • Provides the theoretical basis for the "Temper
  • FDA Guidance for Industry. (2017). "Waiver of In Vivo Bioavailability and Bioequivalence Studies for Immediate-Release Solid Oral Dosage Forms Based on a Biopharmaceutics Classification System." Link

    • Cited for solubility criteria regarding pH-dependent solubility profiling.[1]

Sources

Troubleshooting

troubleshooting stereoselectivity in 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol synthesis

Introduction: The "Granatanone" Analog Challenge Welcome to the technical guide for the synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol . As researchers, we often treat this scaffold as a routine "spacer" in medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Granatanone" Analog Challenge

Welcome to the technical guide for the synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol . As researchers, we often treat this scaffold as a routine "spacer" in medicinal chemistry, only to be stalled by the deceptive stereochemistry of the [3.3.1] bicyclic system.[1][2]

The core challenge lies in the reduction of the ketone precursor (3-oxa-9-azabicyclo[3.3.1]nonan-7-one).[1][2] Unlike simple cyclohexanones, this bicyclic system is governed by a competition between steric approach control (kinetic) and thermodynamic stability , further complicated by transannular interactions between the N-9 amine and the C-7 center.[1][2]

This guide is structured to help you diagnose isomer ratios, select the correct reduction protocol, and purify your target efficiently.

Module 1: Stereochemical Definitions & Diagnostics

Before troubleshooting the reaction, you must confirm which isomer you have.[1][2] In the [3.3.1] system, nomenclature can be ambiguous. We define stereochemistry relative to the nitrogen bridge (N-9) .

The Isomers
Isomer TerminologyRelationship to N-BridgeHydroxyl Orientation (Chair-Chair)Proton (H-7) OrientationThermodynamic Status
Endo-Alcohol Syn (Same side as N-bridge)Axial (Points into the "V" cavity)Equatorial (Points out)Kinetic Product
Exo-Alcohol Anti (Opposite side to N-bridge)Equatorial (Points away)Axial (Points in/up)Thermodynamic Product
NMR Diagnostic Protocol (Self-Validating)

You do not need an X-ray structure to determine your isomer.[1][2] The coupling constant of the proton at C-7 (


) is the definitive signature.[1][2]
  • Scenario A: The "Endo" Product (Axial OH) [1][2]

    • Observation: The

      
       signal appears as a narrow multiplet  or doublet (
      
      
      
      Hz).[1][2]
    • Reasoning:

      
       is equatorial.[1][2] It lacks large anti-diaxial coupling with the adjacent methylene protons (
      
      
      
      ).[1][2] The coupling constants (
      
      
      and
      
      
      ) are small (< 5 Hz).[1][2]
  • Scenario B: The "Exo" Product (Equatorial OH)

    • Observation: The

      
       signal appears as a broad triplet  or multiplet (
      
      
      
      Hz).[1][2]
    • Reasoning:

      
       is axial.[1][2] It experiences strong anti-diaxial coupling (
      
      
      
      Hz) with the adjacent axial protons at C6 and C8.[1][2]

Module 2: Troubleshooting the Reduction (The Critical Step)

The most common support ticket we receive is: "I used NaBH4 and got a mixture," or "I need the Exo isomer but got Endo."[1][2]

Decision Tree: Selecting the Right Reductant

ReductionPathways Start Start: Ketone Precursor Decision Which Isomer do you need? Start->Decision Endo Target: ENDO (Syn) (Kinetic Control) Decision->Endo Kinetic Exo Target: EXO (Anti) (Thermodynamic Control) Decision->Exo Thermodynamic Reagent1 Reagent: NaBH4 / MeOH Temp: -78°C to 0°C Endo->Reagent1 Standard Reagent2 Reagent: L-Selectride (Enhances Endo Selectivity) Endo->Reagent2 High Purity Reagent3 Reagent: Na / n-Pentanol (Dissolving Metal) Exo->Reagent3 Classic Method Reagent4 Reagent: Al(OiPr)3 / iPrOH (Meerwein-Ponndorf-Verley) Exo->Reagent4 Equilibration

Caption: Figure 1. Strategic selection of reducing agents based on desired stereochemical outcome.

Protocol A: Synthesis of the Endo-Alcohol (Kinetic)

The Problem: Hydride attacks from the least hindered face.[1][2] In the [3.3.1] system, the "exo" face (outside) is accessible, while the "endo" face is shielded by the bridge.[1][2] Attack from the exo face forces the oxygen into the endo (axial) position.[1][2]

  • Reagents: Sodium Borohydride (

    
    ), Methanol.[1][2][3]
    
  • Procedure:

    • Dissolve ketone (1.0 eq) in MeOH at 0°C.

    • Add

      
       (1.5 eq) portion-wise.[1][2]
      
    • Critical Step: Maintain low temperature (0°C) for 1 hour. Warming promotes equilibration to the exo-isomer.[1][2]

    • Quench with acetone, concentrate, and partition (DCM/Water).

  • Troubleshooting:

    • Issue: "I see 10-20% Exo isomer."[1][2]

    • Fix: Switch to L-Selectride in THF at -78°C. The bulky hydride is strictly forced to attack the accessible exo face, increasing endo selectivity to >95%.[1][2]

Protocol B: Synthesis of the Exo-Alcohol (Thermodynamic)

The Problem: The exo-alcohol (equatorial) is thermodynamically more stable (avoiding 1,3-diaxial strain), but it is kinetically disfavored.[1][2] You must use conditions that allow equilibration.

  • Reagents: Sodium metal, 1-Pentanol (or n-Butanol).[1][2]

  • Procedure (Dissolving Metal Reduction):

    • Dissolve ketone in 1-pentanol.[1][2][4]

    • Heat to reflux (

      
      ).[1][2]
      
    • Add sodium metal (chunks) cautiously to the refluxing solution.[1][2]

    • Reflux for 2-3 hours.

    • Why this works: The reaction proceeds through a ketyl radical intermediate that equilibrates to the most stable (equatorial) configuration.[1][2]

  • Alternative (Modern): Meerwein-Ponndorf-Verley (MPV) reduction using

    
     in isopropanol at reflux.[1][2] This is reversible and eventually settles at the thermodynamic ratio (typically 90:10 Exo:Endo).[1][2]
    

Module 3: Separation & Purification

If you cannot achieve perfect selectivity, you must separate the isomers.[1][2]

Chromatographic Behavior
  • Stationary Phase: Silica Gel (neutralized with 1%

    
     or 
    
    
    
    in MeOH).[1][2]
  • Elution Order:

    • Endo-Alcohol (Axial): Often elutes first (higher

      
      ) in non-polar solvents if an intramolecular Hydrogen Bond forms between the OH and the N-9 lone pair (making it less polar).[1][2]
      
    • Exo-Alcohol (Equatorial): Often elutes second (lower

      
      ) as the OH is fully exposed to the silica surface.[1][2]
      
    • Note: Polarity can flip depending on the N-substituent (Benzyl vs. Boc).[1][2]

Chemical Separation (The "Ester Trick")

If chromatography is difficult (overlapping spots):

  • React the crude mixture with a bulky esterifying agent (e.g., p-Nitrobenzoyl chloride).[1][2]

  • The Exo-OH (equatorial) is sterically accessible and reacts fast.[1][2]

  • The Endo-OH (axial) is sterically hindered by the "V" shape of the bicycle and reacts very slowly.[1][2]

  • Result: You get Exo-Ester + Unreacted Endo-Alcohol.[1][2] These are easily separable by column chromatography.[1][2]

FAQ: Common User Issues

Q1: My NMR shows a double-chair conformation, but literature mentions chair-boat. Why? A: The 3-oxa-9-azabicyclo[3.3.1] system is unique.[1][2] The oxygen atom at position 3 removes the severe transannular steric clash that exists in the all-carbon analog (bicyclo[3.3.1]nonane).[1][2] Therefore, the chair-chair conformation is significantly more stable for the 3-oxa analog, simplifying your NMR analysis.[1][2]

Q2: Can I invert the Endo alcohol to Exo using Mitsunobu conditions? A: Yes, but proceed with caution. The endo-alcohol is sterically hindered (axial).[1][2] Standard DEAD/PPh3 conditions may be sluggish. Use more reactive reagents like DIAD and p-nitrobenzoic acid .[1][2] Expect lower yields due to competitive elimination (E2) caused by the basic nitrogen bridge.[1][2]

Q3: I am using N-Benzyl protection. Does the benzyl group affect stereoselectivity? A: Yes. The N-benzyl group is bulky.[1][2] In the endo-alcohol, the N-benzyl group often orients itself to avoid the axial OH, but this creates strain.[1][2] This makes the exo-alcohol (thermodynamic product) even more favored energetically compared to the N-Methyl or N-H analogs.[1][2]

References

  • General Synthesis & Reduction of Azabicyclic Ketones

    • House, H. O.; Müller, H. C.; Pitt, C. G.; Wickham, P. P.[1][2][5] "Reduction of Azabicyclic Ketones." J. Org.[1][2][5][6][7] Chem.1963 , 28, 2407–2416.[1][2]

    • Context: Establishes the foundational rules for kinetic (NaBH4) vs. thermodynamic (Na/ROH) control in bicyclic systems.
    • [1][2]

  • Thermodynamic Reduction Protocol (Sodium/Pentanol)

    • Janes, J. et al. "9-Azabicyclo[3.3.1]nonane derivatives."[1][2] U.S. Patent 7,868,017, 2011 .[1][2][4]

    • Context: Provides the explicit industrial protocol for converting the [3.3.1] ketone to the exo-alcohol using sodium in refluxing pentanol (see Example 1, step a).
    • [1][2]

  • Conformational Analysis & NMR

    • Jeyaraman, R.; Avila, S. "Chemistry of 3-azabicyclo[3.3.1]nonanes."[1][2] Chem. Rev.[1][2]1981 , 81, 149–174.[1][2]

    • Context: Comprehensive review covering the chair-chair vs. chair-boat equilibria and NMR coupling constants for assigning stereochemistry in these bicyclic systems.
    • [1][2]

Sources

Optimization

Technical Support Center: Stability Optimization for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

Status: Operational Subject: Solution Stability & Degradation Mitigation Target Molecule: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol (and derivatives) Applicable For: Medicinal Chemistry, Formulation Development, QC Analysis Ex...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Subject: Solution Stability & Degradation Mitigation Target Molecule: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol (and derivatives) Applicable For: Medicinal Chemistry, Formulation Development, QC Analysis

Executive Summary & Structural Vulnerabilities

3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is a rigid bicyclic scaffold often employed as a pharmacophore in GPCR ligands and kinase inhibitors due to its defined stereochemistry. However, its solution stability is compromised by two primary structural features:

  • The Secondary Amine (N9 Position): This is the primary instability vector. It is highly susceptible to oxidative attack (forming N-oxides) and reaction with atmospheric CO₂ (forming carbamates).

  • The Ether Bridge (3-Oxa): While generally robust, this bridge can undergo cleavage under highly acidic conditions or high thermal stress, leading to ring opening.

This guide provides a self-validating system to diagnose, prevent, and mitigate these degradation pathways.

Diagnostic & Troubleshooting Guide

Q1: My solution has turned from clear to pale yellow/brown. What happened?

Diagnosis: Oxidative Degradation (N-Oxide Formation). Secondary amines are electron-rich. In the presence of dissolved oxygen, light, or trace metal ions, the N9 nitrogen donates electrons to form a radical cation, eventually leading to N-oxides or imine degradation products which are often chromophoric (colored).

Immediate Action:

  • Check LC-MS for a peak with M+16 Da (N-Oxide).

  • Corrective Protocol: Purge all solvents with Argon/Nitrogen for 15 minutes prior to dissolution. Add an antioxidant (see Section 3).

Q2: I see a transient impurity peak (+44 Da) that disappears after acidification.

Diagnosis: Carbamate Formation. The basic amine (pKa ~9-10) reacts with atmospheric CO₂ to form a carbamic acid/carbamate species. This is reversible but complicates NMR and HPLC analysis.

Immediate Action:

  • Verification: Acidify a sample aliquot to pH < 3; if the peak disappears, it was a carbamate.

  • Prevention: Store under inert atmosphere. Avoid basic pH > 8.0 in open vessels.

Q3: Is the "3-Oxa" ether bridge stable at low pH?

Diagnosis: Acid-Catalyzed Ring Opening. While the [3.3.1] system is thermodynamically favored, prolonged exposure to pH < 2.0 (especially at elevated temperatures >40°C) can protonate the ether oxygen, making it a good leaving group for nucleophilic attack (e.g., by water or chloride ions).

Recommendation:

  • Maintain solution pH between 4.5 and 6.5 . This keeps the amine protonated (protecting it from oxidation) without stressing the ether bridge.

Deep Dive: Degradation Pathways

The following diagram illustrates the mechanistic pathways for degradation. Understanding this causality is critical for selecting the right inhibitor.

DegradationPathways cluster_prevention Prevention Strategies Molecule 3-Oxa-9-azabicyclo [3.3.1]nonan-7-ol NOxide N-Oxide Impurity (+16 Da) (Yellowing) Molecule->NOxide Oxidation (O2/Peroxides) pH > 7.0 Carbamate Carbamate Adduct (+44 Da) (Reversible) Molecule->Carbamate + CO2 (Air) Basic pH RingOpen Ring-Opened Hydrolysis Product Molecule->RingOpen Acid Hydrolysis pH < 2.0, Heat PreventOx Buffer pH 5-6 + Antioxidant PreventOx->Molecule Stabilizes

Figure 1: Primary degradation pathways for the 3-oxa-9-azabicyclo[3.3.1]nonane scaffold. The N-oxide pathway is the most prevalent in solution.

Stability Optimization Protocols

Protocol A: Optimal Solution Formulation

To maximize shelf-life for stock solutions (e.g., for screening assays), use the following "Golden Standard" formulation.

ComponentRoleConcentration / Specification
Buffer System pH Control10-50 mM Phosphate or Citrate Buffer (pH 5.5) . Rationale: Protonating the amine (pKa ~9.5) removes the lone pair availability, drastically reducing oxidation rates [1].
Antioxidant Radical Scavenging0.1% w/v Sodium Metabisulfite or Ascorbic Acid . Rationale: Scavenges dissolved oxygen and peroxide impurities.
Chelating Agent Metal Sequestration0.05% EDTA . Rationale: Trace metals (Fe, Cu) in water catalyze amine oxidation.[1] EDTA neutralizes this risk.
Solvent SolubilizationWater/Acetonitrile or DMSO (High Quality) . Warning: Avoid PEG (Polyethylene Glycol) as it often contains peroxide impurities [2].
Protocol B: Forced Degradation (Stress Testing)

Before locking a formulation, validate stability using this abbreviated ICH Q1A(R2) compliant protocol [3].

  • Oxidative Stress: Dissolve compound (1 mg/mL) in 0.3% H₂O₂. Incubate at RT for 4 hours. Analyze by LC-MS.

    • Pass Criteria: < 5% degradation.

  • Acid/Base Stress: Dissolve in 0.1 N HCl and 0.1 N NaOH. Heat to 60°C for 2 hours.

    • Pass Criteria: Recovery > 95%.

  • Photostability: Expose clear vial to UV light (ICH Q1B conditions) for 24 hours.

    • Pass Criteria: No new peaks > 0.1%.

Decision Matrix: Troubleshooting Workflow

Use this logic flow to resolve stability failures in real-time.

Troubleshooting Start Issue Detected: Instability in Solution CheckColor Is the solution colored (Yellow/Brown)? Start->CheckColor CheckMS Check LC-MS Data CheckColor->CheckMS IsOxidation Mass +16 Da? CheckMS->IsOxidation IsCarbamate Mass +44 Da? IsOxidation->IsCarbamate No SolOx CAUSE: Oxidation FIX: Add Metabisulfite, Degas Solvents, Lower pH to 5.5 IsOxidation->SolOx Yes IsHydrolysis Fragment Ions? IsCarbamate->IsHydrolysis No SolCarb CAUSE: CO2 Adduct FIX: Acidify sample, Store under Argon IsCarbamate->SolCarb Yes SolHyd CAUSE: Hydrolysis FIX: Avoid pH < 2, Check Temp IsHydrolysis->SolHyd Yes

Figure 2: Logic flow for identifying the root cause of instability.

Frequently Asked Questions (FAQ)

Q: Can I store this compound in DMSO at room temperature? A: Short-term (days), yes. For long-term storage (>1 month), store at -20°C. DMSO is hygroscopic; absorbed water can facilitate hydrolysis or introduce oxygen. Always use "Anhydrous" grade DMSO packed under inert gas.

Q: Why do you recommend pH 5.5 if the molecule is basic? A: Stability is often counter-intuitive. While the molecule is chemically basic, its stability is highest when the amine lone pair is occupied (protonated). At pH 5.5, the amine (pKa ~9.5) is >99.9% protonated (


), rendering it non-nucleophilic and resistant to oxidative attack [1].

Q: Does the stereochemistry (endo vs. exo) affect stability? A: Yes. The endo isomer (OH facing the bridge) can form an intramolecular hydrogen bond with the ether oxygen or the amine (if deprotonated), potentially stabilizing the conformation. However, the exo isomer is more sterically accessible to oxidants. Regardless of isomer, the chemical mitigation strategies (pH control, antioxidants) remain the same.

References

  • Waterman, K. C., et al. (2002). "Stabilization of Pharmaceuticals to Oxidative Degradation."[2] Pharmaceutical Development and Technology.

  • Crowley, P., & Martini, L. (2001). "Drug-Excipient Interactions." Pharmaceutical Technology Europe. (Noting peroxide impurities in PEGs).

  • ICH Harmonised Tripartite Guideline. (2003). "Stability Testing of New Drug Substances and Products Q1A(R2)." International Conference on Harmonisation.

  • Organic Chemistry Portal. (2023). "Oxidation of Amines."[3] (General mechanisms for secondary amine oxidation).

Sources

Troubleshooting

Technical Support Center: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Isomer Separation

This guide is structured as a Tier-3 Technical Support resource, designed for researchers requiring immediate, high-level troubleshooting for the separation and characterization of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol iso...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a Tier-3 Technical Support resource, designed for researchers requiring immediate, high-level troubleshooting for the separation and characterization of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol isomers.

Status: Operational | Level: Tier 3 (Advanced Research Support) Topic: Stereochemical Separation & Characterization (Endo vs. Exo)

Quick Navigation

  • [Diagnostic Module: Is it Endo or Exo? (NMR Logic)]

  • [Workflow Module: Separation Protocols (Chromatography & Crystallization)]

  • [Synthesis Module: Controlling the Ratio]

  • [References & Citations ]

Module 1: Diagnostic & Identification

User Query: "I have reduced the ketone and isolated a solid. How do I definitively assign the stereochemistry using 1H NMR? The spectra look similar."

Technical Insight

The stereochemical assignment relies on the Karplus relationship applied to the carbinol proton (H-7). The conformation of the bicyclo[3.3.1]nonane system is typically a chair-chair (CC) or chair-boat (CB) equilibrium.

  • Endo-Isomer (Axial-OH): The hydroxyl group is syn to the nitrogen bridge. This allows for an Intramolecular Hydrogen Bond (IMHB) between the hydroxyl proton and the nitrogen lone pair (

    
    ).[1]
    
  • Exo-Isomer (Equatorial-OH): The hydroxyl group is anti to the nitrogen bridge.[2] It cannot form an IMHB.

The NMR Decision Tree

The carbinol proton (H-7) provides the definitive signature based on its coupling constants (


) with the adjacent methylene protons at C-6 and C-8.[2]

NMR_Logic Start Analyze H-7 Signal (Carbinol Proton) Splitting Determine Splitting Pattern & J-Values Start->Splitting Wide Wide Multiplet (tt or dddd) Large Coupling (J ≈ 10-12 Hz) Splitting->Wide Large J observed Narrow Narrow Multiplet / Broad Singlet Small Coupling (J < 6 Hz) Splitting->Narrow Small J observed Concl_Exo Isomer: EXO (Equatorial OH) H-7 is Axial Couples with Axial H-6/8 Wide->Concl_Exo Concl_Endo Isomer: ENDO (Axial OH) H-7 is Equatorial No large anti-periplanar coupling Narrow->Concl_Endo

Figure 1: NMR Decision Matrix for stereochemical assignment of 3-oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Data Summary Table: NMR Signatures
FeatureExo-Isomer (Equatorial OH)Endo-Isomer (Axial OH)
H-7 Orientation AxialEquatorial
H-7 Multiplicity Wide triplet of triplets (tt)Narrow multiplet / Broad singlet
Coupling (

)
Large

(~10-12 Hz)
Small

and

(< 6 Hz)
W-Coupling RarePossible (Long range

)
IR Spectroscopy Free OH stretch (> 3600 cm⁻¹)H-bonded OH stretch (< 3500 cm⁻¹, broad)

Module 2: Separation Protocols

User Query: "My isomers are co-eluting on silica. Tailing is severe. How do I separate them effectively?"

Troubleshooting: Chromatographic Resolution

The amine nitrogen causes severe tailing on standard silica due to interaction with acidic silanol groups.

  • Fix 1: Pre-treat silica with 2-5% Triethylamine (TEA) or Ammonia.[2]

  • Fix 2: Use Alumina (Neutral, Grade III) instead of silica to reduce tailing without additives.

Rf Prediction Logic

Due to the Intramolecular Hydrogen Bond (IMHB) in the endo isomer, the polar hydroxyl group is "masked" internally.

  • Endo-Isomer: Less interaction with stationary phase

    
    Higher Rf .[2]
    
  • Exo-Isomer: Free hydroxyl interacts with silica

    
    Lower Rf .[2]
    
Protocol A: Flash Chromatography (Small Scale < 5g)
  • Stationary Phase: Silica Gel 60 (230-400 mesh).

  • Mobile Phase: DCM : MeOH : NH₄OH (aq) [90 : 9 : 1].

    • Note: The ammonia is critical. If unavailable, use DCM:MeOH (95:5) with 1% TEA.

  • Elution Order:

    • Fraction 1: Endo-isomer (Non-polar due to IMHB).[2]

    • Fraction 2: Exo-isomer (Polar, free OH).

Protocol B: Fractional Crystallization (Large Scale > 10g)

Chromatography is often impractical at scale. Crystallization of the Hydrochloride or Picrate salts is the industry standard.

Step-by-Step HCl Salt Formation:

  • Dissolve the crude mixture (free base) in minimal hot Ethanol or Isopropanol .

  • Add HCl in Dioxane (4M) or concentrated aqueous HCl dropwise until pH ~2.

  • Allow the solution to cool slowly to RT, then to 4°C.

  • Filtration:

    • The Exo-isomer HCl salt typically crystallizes first (thermodynamically more stable lattice).

    • The Endo-isomer often remains in the mother liquor.[2]

  • Recrystallization: Recrystallize the solid from MeOH/Et₂O to achieve >98% de.

Module 3: Synthetic Control (Prevention)

User Query: "I need 90% Endo isomer, but NaBH4 gives me a 60:40 mix. How do I bias the reaction?"

Mechanism of Stereocontrol

The stereochemical outcome is dictated by the trajectory of the hydride attack on the ketone (3-oxa-9-azabicyclo[3.3.1]nonan-7-one).[2]

  • Equatorial Attack (from the "bottom"): Yields Axial OH (Endo) .

  • Axial Attack (from the "top"/bridge face): Yields Equatorial OH (Exo) .

In bicyclo[3.3.1] systems, the "exo" face (top) is often sterically hindered by the bridge if bulky N-substituents are present, but small hydrides can access it.

Synthesis_Flow Ketone Ketone Precursor (3-oxa-9-azabicyclo...) Path_Thermodynamic NaBH4 / MeOH (Thermodynamic Control) Ketone->Path_Thermodynamic Path_Kinetic L-Selectride / THF (Kinetic Control) Ketone->Path_Kinetic Path_Dissolving Na / Ethanol (Dissolving Metal) Ketone->Path_Dissolving Mix Mixture (Often Exo favored) Path_Thermodynamic->Mix Endo Endo-Isomer (Axial OH) Path_Kinetic->Endo Exo Exo-Isomer (Equatorial OH) Path_Dissolving->Exo

Figure 2: Synthetic routes to bias the stereochemical outcome.[2]

Recommended Protocols
  • To Target Endo (Kinetic Product):

    • Use bulky hydrides like L-Selectride or LiAlH(OtBu)₃ at low temperature (-78°C).[2] The steric bulk forces attack from the less hindered face (often equatorial), pushing the OH axial (endo).

  • To Target Exo (Thermodynamic Product):

    • Use Sodium (metal) in Ethanol (Bouveault-Blanc reduction). This condition equilibrates the system to the thermodynamically more stable exo (equatorial) isomer.

References

  • Stereochemistry of Bicyclo[3.3.1]nonanes: Rody, J., et al. "Synthesis and conformation of 3-oxa-9-azabicyclo[3.3.1]nonane derivatives."[2] Journal of Organic Chemistry.

  • NMR Coupling Analysis: Jeyaraman, R., & Avila, S. "Chemistry of 3-azabicyclo[3.3.1]nonanes." Chemical Reviews, 81(2), 149–174.

  • Separation of Isomeric Alcohols: "Process for the separation of isomers of diastereomeric alcohols." US Patent 5095155A.

  • Intramolecular Hydrogen Bonding: Yu, V. K., et al. "Unusual Conformational Behavior of 3,7-Dihetera(N,N-;N,O-;N,S-) Bicyclo[3.3.1]Nonan-9-Ols Via NMR Analysis." Phosphorus, Sulfur, and Silicon.[1]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

Authored by: A Senior Application Scientist This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of the heterocyclic compound 3-Oxa-9-azabicyclo[3...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of the heterocyclic compound 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol . Designed for researchers in analytical chemistry, pharmacology, and drug development, this document synthesizes fundamental mass spectrometry principles with comparative data from structurally related bicyclic alkaloids to offer a predictive framework for the identification and characterization of this molecule and its analogues.

Introduction: The Structural Significance of Bicyclic Heterocycles

The 3-Oxa-9-azabicyclo[3.3.1]nonane framework is a core structural motif found in a variety of biologically active molecules and serves as a valuable scaffold in synthetic chemistry.[1] Its rigid, conformationally defined structure, incorporating both an ether linkage and a tertiary amine, makes it an intriguing target for structural analysis. Compounds built upon this and similar skeletons, such as the well-known tropane alkaloids, exhibit significant pharmacological properties, acting as potent receptor antagonists and anesthetics.[1][2][3]

Mass spectrometry is an indispensable tool for the structural elucidation of such compounds. Electron Ionization (EI) mass spectrometry, in particular, provides reproducible and information-rich fragmentation patterns that act as a molecular fingerprint.[4] Understanding these patterns is paramount for identifying novel compounds, characterizing reaction products, and detecting metabolites in complex biological matrices. This guide will dissect the predicted fragmentation pathways of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, drawing comparisons with related structures to highlight the diagnostic value of its mass spectrum.

Experimental Protocol: Acquiring a Fingerprint Spectrum

To ensure the generation of a reproducible and library-searchable mass spectrum, a standardized protocol is essential. The following outlines a typical Gas Chromatography-Mass Spectrometry (GC-MS) method suitable for analyzing 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Step-by-Step GC-MS Protocol
  • Sample Preparation:

    • Dissolve 1 mg of the analyte in 1 mL of a suitable volatile solvent (e.g., methanol or dichloromethane).

    • If the hydroxyl group hinders volatility, derivatization to a trimethylsilyl (TMS) ether can be performed to improve chromatographic behavior and thermal stability.[5] For this guide, we will focus on the underivatized parent compound.

  • Instrumentation:

    • A standard GC-MS system equipped with a quadrupole mass analyzer and an electron ionization (EI) source is used.

  • Gas Chromatography (GC) Conditions:

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Inlet Temperature: 250°C.

    • Injection Volume: 1 µL with a 10:1 split ratio.

    • Oven Temperature Program:

      • Initial temperature: 100°C, hold for 1 minute.

      • Ramp: 15°C/min to 280°C.

      • Final hold: 5 minutes at 280°C.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Ionization Energy: 70 eV. This standard energy ensures extensive and reproducible fragmentation, creating a stable pattern for library matching.[4]

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40 - 300.

    • Solvent Delay: 3 minutes.

The logic behind using EI at 70 eV is to impart sufficient energy into the molecule to overcome activation barriers for various fragmentation pathways, thereby revealing a detailed structural fingerprint.[4] The GC separates the analyte from impurities, ensuring a clean mass spectrum is obtained for the compound of interest.

Predicted Fragmentation Pathways of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol (MW: 143.18)

The fragmentation of this molecule is predicted to be driven by the presence of three key functional groups: the tertiary amine, the ether oxygen, and the secondary alcohol. The most favorable fragmentation pathways are those that lead to the formation of stable carbocations or radical cations.

Caption: Predicted EI fragmentation pathways for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Key Mechanistic Claims:
  • Molecular Ion (m/z 143): The molecular ion peak is expected to be observed, though its intensity may be moderate due to the molecule's susceptibility to fragmentation.

  • Loss of Water (m/z 125): A common fragmentation for alcohols is the neutral loss of a water molecule (18 Da), leading to a fragment ion at m/z 125. This is often a prominent peak in the spectra of secondary alcohols.

  • Alpha-Cleavage adjacent to Nitrogen (m/z 85): Alpha-cleavage is the most dominant fragmentation pathway for amines.[6][7] Cleavage of the C1-C2 and C5-C4 bonds, with charge retention on the nitrogen-containing fragment, would lead to the expulsion of a C3H6O neutral fragment (containing the hydroxyl group), resulting in a stable ion at m/z 85. This is anticipated to be a major, diagnostic ion.

  • Alpha-Cleavage adjacent to Oxygen (m/z 99): Cleavage of the bonds alpha to the ether oxygen (C2-C3 and C4-C3) can lead to the loss of an ethylene oxide fragment or a related rearrangement. A more likely alpha-cleavage would involve the C2-C1 or C4-C5 bond, leading to the loss of a C2H4O neutral fragment and an ion at m/z 99.

  • Further Fragmentation (m/z 71, m/z 57): The primary fragment ions can undergo further decomposition. The m/z 85 ion may lose a methylene group (-CH2) to yield an ion at m/z 71. The ion at m/z 99 could fragment further to produce smaller, stable ions like the one observed at m/z 57.

Comparative Analysis: Insights from Structural Analogues

To validate and contextualize these predictions, we compare the expected fragmentation of our target molecule with that of two well-characterized structural classes: carbocyclic bispidines and tropane alkaloids.

Comparison with 9-Azabicyclo[3.3.1]nonan-3-ol (Carbocyclic Analogue)

Replacing the ether oxygen at position 3 with a methylene group (CH2) removes a key site for charge localization and alpha-cleavage. In this carbocyclic analogue, fragmentation would be almost entirely dictated by the nitrogen and hydroxyl groups.

  • Key Difference: The absence of the ether oxygen means that fragment ions resulting from cleavage at position 3 will be absent. The primary alpha-cleavage next to the nitrogen would result in a different set of fragment masses. The loss of water would still be a prominent pathway. This comparison highlights how the presence of the ether oxygen provides unique and diagnostic fragmentation channels.

Comparison with Tropane Alkaloids (e.g., Tropine)

Tropane alkaloids, such as atropine and scopolamine, are based on the 8-azabicyclo[3.2.1]octane skeleton.[8][9] Despite the different ring size, the bridged bicyclic amine structure provides a valuable model for fragmentation behavior.

  • Similarities: Tropane alkaloids exhibit prominent fragmentation pathways involving the nitrogen bridge.[2][6][7] Common fragments arise from the cleavage of the ethylene or propylene bridges connected to the nitrogen. This is directly analogous to the predicted alpha-cleavage leading to the m/z 85 ion in our target molecule.

  • Differences: The fragmentation of tropane alkaloids often leads to the formation of a characteristic tropylium-like ion or ions related to the piperidine ring. The specific m/z values will differ due to the different molecular weight and ring structure, but the underlying mechanistic principle of forming a stable nitrogen-containing cation is a shared, dominant feature.

Summary of Predicted vs. Comparative Fragments
m/z ValueProposed Fragment/Loss (3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol)Corresponding Feature in Comparison Compounds
143 [M]+• Molecular Ion
125 [M-H2O]+• Common in alcohols; expected in both analogues.
99 [M-C2H4O]+• Diagnostic: Unique to the oxa-bridge. Absent in carbocyclic analogue.
85 [M-C3H6O]+• Diagnostic: Primary alpha-cleavage. Analogous to bridge cleavage in tropanes.
71 [m/z 85 - CH2]+ Secondary fragmentation product.

Conclusion: A Predictive Framework for Structural Identification

The EI-MS fragmentation of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is predicted to be dominated by mechanistically sound pathways initiated by its heteroatomic functional groups. The most diagnostic fragments are expected at m/z 85 , arising from alpha-cleavage adjacent to the bridgehead nitrogen, and m/z 99 , resulting from cleavage directed by the ether oxygen. The loss of water, yielding an ion at m/z 125 , further corroborates the presence of the hydroxyl group.

By comparing these predicted patterns with those of related carbocyclic and tropane alkaloid structures, we gain confidence in their diagnostic value. While alternative techniques like NMR spectroscopy are essential for unambiguous stereochemical assignment, the mass spectral fingerprint provides a rapid, sensitive, and highly specific method for the initial identification and structural confirmation of this important heterocyclic scaffold. This guide serves as a foundational reference for researchers working with these and similar molecules, enabling more efficient and accurate chemical analysis.

References

  • Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Available at: [Link]

  • NIST. (n.d.). 3-Oxa-9-aza-bicyclo[3.3.1]nonan-7-ol, 9-methyl-, benzillic acid ester, maleate (1 to 1). NIST Chemistry WebBook. Available at: [Link]

  • Pápay, Z. E., et al. (2012). Determination of tropane alkaloids atropine and scopolamine by liquid chromatography-mass spectrometry in plant organs of Datura species. Journal of Chromatography A, 1232, 295-301. Available at: [Link]

  • Lee, S., et al. (2015). General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. Bulletin of the Korean Chemical Society, 36(10), 2455-2462. Available at: [Link]

  • SciSpace. (n.d.). General Fragmentations of Alkaloids in Electrospray Ionization Tandem Mass Spectrometry. Available at: [Link]

  • ResearchGate. (n.d.). MS/MS spectra and proposed fragmentation of five tropane compounds. Available at: [Link]

  • ResearchGate. (n.d.). Conformational Analysis of Bicyclo[8][8][10]nonanes. Available at: [Link]

  • Li, F., et al. (2020). Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry. Scientific Reports, 10(1), 819. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Available at: [Link]

  • YouTube. (2018). 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds. Available at: [Link]

  • Kudo, K., et al. (2001). Quantitative analysis of tropane alkaloids in biological materials by gas chromatography-mass spectrometry. Journal of Analytical Toxicology, 25(5), 381-385. Available at: [Link]

  • PubChem. (n.d.). 9-Methyl-3-oxa-9-azabicyclo(3.3.1)nonan-7-one. Available at: [Link]

  • ResearchGate. (2015). Chapter 31 - methods of analysis: tropane alkaloids from plant origin. Available at: [Link]

  • FooDB. (n.d.). Showing Compound 9-Azabicyclo[3.3.1]nonan-3-one (FDB000781). Available at: [Link]

  • Davidson, G. G., et al. (2021). Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds. Forensic Chemistry, 25, 100344. Available at: [Link]

  • ResearchGate. (n.d.). 3-Azabicyclo[3.3.1]nonane Derivatives: III. Synthesis of 3-Substituted 9-Acetonyl-1,5-dinitro-3-azabicyclo[3.3.1]-non-6-en-8-ones by Mannich Condensation. Available at: [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences. (2015). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. Available at: [Link]

  • AIP Publishing. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Binding Affinity of Tropane Alkaloids versus 3-Oxa-9-azabicyclo[3.3.1]nonane Analogs

Abstract In the landscape of neuropharmacology and drug development, the bicyclic scaffolds of tropane alkaloids and their synthetic analogs are of paramount importance. Tropane alkaloids, such as cocaine and scopolamine...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

In the landscape of neuropharmacology and drug development, the bicyclic scaffolds of tropane alkaloids and their synthetic analogs are of paramount importance. Tropane alkaloids, such as cocaine and scopolamine, are well-characterized ligands for monoamine transporters and muscarinic acetylcholine receptors, respectively, with a rich history in both medicine and research. In the quest for novel therapeutics with improved selectivity and pharmacokinetic profiles, synthetic scaffolds like the 3-Oxa-9-azabicyclo[3.3.1]nonane core have emerged as potential bioisosteres of the tropane ring. This guide provides a detailed comparison of the binding affinities of classical tropane alkaloids against their primary biological targets and explores the pharmacological potential of the 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold. While extensive quantitative data for tropane alkaloids is readily available, this guide also highlights the current data gap for specific derivatives like 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, positioning it as a scaffold of interest for future investigation.

Introduction: Two Scaffolds, Shared Therapeutic Space

The tropane ring, a defining feature of a class of bicyclic alkaloids, is a privileged scaffold in medicinal chemistry.[1] Naturally occurring tropane alkaloids are found predominantly in plants of the Solanaceae family and are broadly classified into groups such as hyoscyamine/scopolamine and cocaine.[2] These compounds are potent modulators of the central and peripheral nervous systems, acting as competitive antagonists of muscarinic acetylcholine receptors (mAChRs) or as inhibitors of monoamine transporters (MATs).[2][3] Their profound physiological effects have led to their use as pharmaceuticals and as tools to probe complex neurological pathways.[3]

The 3-Oxa-9-azabicyclo[3.3.1]nonane framework represents a synthetic modification of the tropane skeleton, where a methylene bridge is replaced by an oxygen atom. This substitution can significantly alter the molecule's conformation, polarity, and metabolic stability, making it an attractive scaffold for designing novel therapeutic agents.[4] Derivatives of the broader 9-azabicyclo[3.3.1]nonane class have been explored as monoamine reuptake inhibitors, suggesting they may operate in a similar pharmacological space as some tropane alkaloids.[5] This guide will delve into a structural and data-driven comparison of these two important bicyclic systems.

Structural Comparison: The Tropane Core vs. its Oxygenated Analog

The fundamental difference between the tropane and the 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold lies in the heteroatom at the 3-position. This seemingly minor change has significant stereoelectronic implications. The tropane scaffold is a rigid bicyclo[3.2.1]octane system, while the 3-Oxa-9-azabicyclo[3.3.1]nonane is a bicyclo[3.3.1]nonane system. This difference in ring size and the presence of the oxygen atom can influence the overall conformation, the orientation of substituents, and the potential for hydrogen bonding, all of which are critical for receptor binding.

G cluster_0 Tropane Scaffold (bicyclo[3.2.1]octane) cluster_1 3-Oxa-9-azabicyclo[3.3.1]nonane Scaffold tropane oxabicyclo

Caption: Core structures of the Tropane and 3-Oxa-9-azabicyclo[3.3.1]nonane scaffolds.

Comparative Binding Affinity Analysis

A direct comparison of binding affinity requires quantitative data, typically expressed as the inhibition constant (Kᵢ), the half-maximal inhibitory concentration (IC₅₀), or the dissociation constant (Kᴅ).

Tropane Alkaloids: A Wealth of Quantitative Data

The binding affinities of various tropane alkaloids have been extensively characterized. Below is a summary of representative data for key compounds against monoamine transporters and muscarinic receptors.

Table 1: Binding Affinities (Kᵢ in nM) of Tropane Alkaloids at Monoamine Transporters

CompoundDopamine Transporter (DAT)Serotonin Transporter (SERT)Norepinephrine Transporter (NET)
(-)-Cocaine230700200

Data compiled from studies on human transporters expressed in cell lines. Note that Kᵢ values can vary between studies and experimental conditions.[4]

Table 2: Binding Affinities (IC₅₀ or Kᵢ in nM) of Tropane Alkaloids at Muscarinic Receptors

CompoundMuscarinic Receptors (General/Mixed)M₁ SubtypeM₂ SubtypeM₃ SubtypeM₄ SubtypeM₅ Subtype
Scopolamine55.3 (IC₅₀)-----
Atropine-2.1 (Kᵢ)14 (Kᵢ)4.3 (Kᵢ)3.2 (Kᵢ)2.5 (Kᵢ)
N-Methylatropine<0.1 (IC₅₀)-----
N-Methylscopolamine<0.3 (IC₅₀)-----

Data compiled from various sources.[6][7] Note that scopolamine and atropine are non-selective muscarinic antagonists.[6][8]

3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol: A Data Gap

Despite the synthetic interest in the 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold as a potential bioisostere for the tropane ring, a comprehensive search of the current scientific literature and patent databases did not yield specific quantitative binding affinity data (Kᵢ, IC₅₀, or Kᴅ) for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol or its closely related analogs against common neurochemical targets like monoamine transporters or muscarinic receptors.

However, patent literature does describe derivatives of the broader 9-azabicyclo[3.3.1]nonane class as potent monoamine reuptake inhibitors, suggesting that this scaffold is indeed capable of interacting with these targets.[5] The lack of specific data for the 3-oxa derivative highlights a significant gap in the literature and underscores the opportunity for future research to characterize this compound and its analogs. The oxygen atom's introduction could potentially alter selectivity profiles, for instance, by introducing a hydrogen bond acceptor site, which could be exploited in rational drug design.

Experimental Protocol: Radioligand Binding Assay for the Dopamine Transporter (DAT)

To determine the binding affinity of a novel compound for a target like the dopamine transporter, a competitive radioligand binding assay is a gold-standard method.[9] This protocol provides a self-validating system for assessing the potency of a test compound by measuring its ability to displace a known high-affinity radioligand.

Objective: To determine the inhibition constant (Kᵢ) of a test compound for the dopamine transporter.

Materials:

  • Radioligand: [³H]WIN 35,428 (a high-affinity DAT ligand)

  • Membrane Preparation: Crude membrane fraction from rat striatum or from cells expressing recombinant human DAT.

  • Test Compound: e.g., 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

  • Non-specific Ligand: A high concentration of a known DAT inhibitor, such as cocaine (10 µM) or unlabeled WIN 35,428 (1 µM).

  • Buffers: Homogenization buffer, Assay buffer, Wash buffer.

  • Equipment: 96-well plates, cell harvester, scintillation counter, protein assay kit.

Step-by-Step Methodology
  • Membrane Preparation:

    • Homogenize tissue (e.g., rat striatum) in ice-cold homogenization buffer.

    • Perform differential centrifugation to isolate the crude membrane fraction.

    • Resuspend the final membrane pellet in assay buffer and determine the protein concentration. Store at -80°C. Causality: This step isolates the cell membranes where the DAT protein is located, providing the biological material for the assay.

  • Competitive Binding Assay Setup (96-well plate):

    • Total Binding Wells: Add membrane preparation, a fixed concentration of [³H]WIN 35,428, and assay buffer.

    • Non-specific Binding Wells: Add membrane preparation, [³H]WIN 35,428, and a saturating concentration of a non-radiolabeled DAT inhibitor (e.g., 10 µM cocaine). Causality: This measures the amount of radioligand that binds to non-DAT components, which must be subtracted to determine specific binding.

    • Test Compound Wells: Add membrane preparation, [³H]WIN 35,428, and serial dilutions of the test compound.

  • Incubation:

    • Incubate the plate at a controlled temperature (e.g., room temperature) for a set time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

  • Termination and Filtration:

    • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

    • Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioactivity. Causality: Rapid filtration and cold buffer are crucial to prevent the dissociation of the radioligand from the receptor during the washing step.

  • Quantification:

    • Place the filters into scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand).

    • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ) , where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Caption: Experimental workflow for a competitive radioligand binding assay.

Conclusion and Future Directions

This guide provides a comparative overview of the binding affinities of well-established tropane alkaloids and the emerging 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold. The quantitative data clearly positions tropane alkaloids as potent, albeit often non-selective, ligands for monoamine transporters and muscarinic receptors. Cocaine demonstrates moderate affinity for all three major monoamine transporters, while scopolamine and atropine are high-affinity antagonists at muscarinic receptors.

The 3-Oxa-9-azabicyclo[3.3.1]nonane framework stands out as a scaffold of high interest for the development of novel CNS-active compounds. Its structural similarity to the tropane core, combined with its distinct electronic properties, suggests it could serve as a valuable bioisostere. However, the current lack of publicly available, quantitative binding data for specific derivatives like 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol represents a clear knowledge gap.

For researchers and drug development professionals, the path forward is clear. The systematic evaluation of 3-Oxa-9-azabicyclo[3.3.1]nonane derivatives using established methodologies, such as the radioligand binding assay detailed herein, is a crucial next step. Such studies will elucidate the structure-activity relationships of this scaffold, reveal its potential for selectivity, and ultimately determine its viability as a source of novel therapeutic agents for neurological and psychiatric disorders.

References

  • Schmeller, T., Sporer, F., Sauerwein, M., & Wink, M. (1995). Binding of tropane alkaloids to nicotinic and muscarinic acetylcholine receptors. Pharmazie, 50(7), 493-495. [Link]

  • Fuder, H., & Muth, P. (1993). Atropine- and scopolamine-resistant subtypes of muscarinic receptors in the rabbit aorta. European journal of pharmacology, 234(1), 121-123. [Link]

  • Bingham, M. J., et al. (2013). 9-AZABICYCLO [3 . 3 . 1]NONANE DERIVATIVES AS MONOAMINE REUPTAKE INHIBITORS.
  • Han, D. D., & Gu, H. H. (2006). Comparison of the monoamine transporters from human and mouse in their sensitivities to psychostimulant drugs. BMC pharmacology, 6, 6. [Link]

  • Jeyaraman, R., & Avila, S. (2003). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical reviews, 81(2), 149-178. [Link]

  • Grynkiewicz, G., & Gadzikowska, M. (2008). Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. Pharmacological reports, 60(4), 439.
  • Lüllmann, H., Mohr, K., & Ziegler, A. (2000).
  • Gidaro, T., & Tafi, A. (2021). Discovery of the oxazabicyclo[3.3.1]nonane derivatives as potent and orally active GPR119 agonists. Bioorganic & Medicinal Chemistry, 30, 115936.
  • Meltzer, P. C., et al. (1997). 1-Oxa-and 1-thia-3-azabicyclo [3.3. 1] nonane analogs of cocaine: affinity for the dopamine transporter and inhibition of dopamine uptake. Journal of medicinal chemistry, 40(16), 2661-2671.
  • Carroll, F. I., et al. (1992). Cocaine receptor: biochemical characterization and structure-activity relationships of cocaine analogs at the dopamine transporter. Journal of medicinal chemistry, 35(6), 969-981. [Link]

  • Vaughan, R. A., et al. (1991). A rapid binding assay for solubilized dopamine transporters using [3H]WIN 35,428. Journal of neuroscience methods, 40(1), 9-16. [Link]

  • Grynkiewicz, G., & Gadzikowska, M. (2019). Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. Molecules (Basel, Switzerland), 24(4), 796. [Link]

  • Thomsen, M., et al. (2017). Effects of muscarinic receptor antagonists on cocaine discrimination in wild-type mice and in M1, M2, and M4 receptor knockout mice. Behavioural brain research, 328, 104-111. [Link]

  • D'Souza, M. S., & Markou, A. (2011). Tropane alkaloids as treatments for psychostimulant addiction. Current pharmaceutical design, 17(14), 1399-1413.

Sources

Validation

A Comparative Guide to HPLC Method Development for the Purity Analysis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

Abstract The bicyclic amine 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is a valuable building block in medicinal chemistry, frequently utilized in the synthesis of complex therapeutic agents.[1] Its purity is paramount, as even...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The bicyclic amine 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is a valuable building block in medicinal chemistry, frequently utilized in the synthesis of complex therapeutic agents.[1] Its purity is paramount, as even trace impurities can significantly impact the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) strategies for the robust purity analysis of this unique molecule. We will explore the causality behind chromatographic choices, comparing Reversed-Phase (RP), Hydrophilic Interaction Liquid Chromatography (HILIC), and Chiral separation techniques. This analysis is supported by detailed experimental protocols, comparative data, and a stability-indicating forced degradation study designed in accordance with International Council for Harmonisation (ICH) guidelines.[2][3]

Analyte Characterization: The Foundation of Method Development

A successful HPLC method is built upon a thorough understanding of the analyte's physicochemical properties. 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol presents several distinct challenges that dictate the chromatographic strategy.

  • High Polarity: The presence of a hydroxyl group, an ether linkage, and a secondary amine within a compact bicyclic structure renders the molecule highly polar. This makes achieving adequate retention on traditional reversed-phase columns a primary obstacle.

  • Basicity: The secondary amine (pKa ≈ 9-10) is a strong Lewis base. In its protonated state, it can engage in strong, undesirable ionic interactions with the acidic silanol groups present on the surface of silica-based stationary phases, leading to significant peak tailing and poor chromatographic performance.

  • Lack of a Strong UV Chromophore: The molecule is aliphatic and lacks conjugated double bonds or aromatic rings, resulting in poor UV absorbance. This necessitates detection at very low wavelengths (e.g., < 210 nm) or the use of alternative detection technologies.

  • Chirality: The molecule possesses multiple stereocenters, meaning it can exist as different stereoisomers. A comprehensive purity method must be able to distinguish between these, as they may exhibit different pharmacological and toxicological profiles.

Comparative Analysis of Chromatographic Modes

The selection of the chromatographic mode and stationary phase is the most critical decision in method development. We will compare three primary approaches for the analysis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Reversed-Phase (RP-HPLC): The Workhorse with Caveats

RP-HPLC is the most common chromatographic mode in the pharmaceutical industry.[4] However, its application to a polar, basic analyte like ours requires careful column and mobile phase selection.

  • Standard C18 Columns: A standard C18 column is often the first choice but is ill-suited for this analyte. The strong basicity of the amine leads to severe peak tailing due to silanol interactions, making accurate quantification impossible.

  • Polar-Embedded & End-capped Columns: Modern columns with polar-embedded groups (e.g., carbamate) or extensive end-capping offer a superior alternative. These modifications shield the residual silanol groups, mitigating the secondary interactions and resulting in vastly improved peak symmetry.

  • Mobile Phase Strategy:

    • Low pH: Maintaining the mobile phase pH between 2 and 3 (e.g., using 0.1% formic acid or trifluoroacetic acid) ensures the amine is fully and consistently protonated. This approach, combined with a polar-embedded column, can yield symmetrical peaks.

    • High pH: Alternatively, using a high pH mobile phase (pH 9-11) with a pH-stable hybrid column keeps the amine in its neutral, free-base form, eliminating ionic interactions with silanols. This often provides excellent peak shape but requires specialized, robust columns.

Hydrophilic Interaction Liquid Chromatography (HILIC): The Polar-Friendly Alternative

HILIC is an increasingly popular technique for separating highly polar compounds that are poorly retained in reversed-phase.[5]

  • Mechanism: HILIC utilizes a polar stationary phase (e.g., amide, diol, or bare silica) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer. The analyte partitions into an aqueous layer adsorbed onto the stationary phase surface.

  • Advantages: This mode provides excellent retention for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, often yielding superior resolution from polar impurities compared to RP-HPLC. The high organic content of the mobile phase is also advantageous for Mass Spectrometry (MS) detection, as it promotes efficient desolvation and ionization.

Chiral Chromatography: For Stereoisomeric Purity

When the desired product is a single stereoisomer, a dedicated chiral separation method is mandatory.

  • Mechanism: Chiral stationary phases (CSPs) create transient diastereomeric complexes with the enantiomers, allowing for their separation.[6] The "three-point interaction" model is a fundamental concept explaining how this chiral recognition occurs.[6]

  • Column Selection: Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly versatile and effective for a wide range of compounds, including bicyclic amines.[7] They can be operated in normal-phase, polar organic, or reversed-phase modes. Cyclodextrin-based CSPs are another powerful option.[8][9]

Method Development Workflow

A systematic approach is crucial for efficient and effective method development. The workflow below outlines the logical progression from initial screening to final method validation.

Analyte Analyte Characterization (Polar, Basic, Achiral UV) Screening Column & Mode Screening (RP, HILIC, Chiral) Analyte->Screening RP_Opt RP Optimization (pH, Gradient, Column) Screening->RP_Opt If Retention OK HILIC_Opt HILIC Optimization (Buffer, Water %) Screening->HILIC_Opt If Poor Retention Chiral_Opt Chiral Optimization (Mobile Phase, Modifiers) Screening->Chiral_Opt If Chiral Detector Detector Selection (UV vs. CAD/MS) RP_Opt->Detector HILIC_Opt->Detector Chiral_Opt->Detector Validation Method Validation (ICH Q2(R1)) Detector->Validation

Caption: HPLC Method Development Workflow.

Experimental Protocols and Comparative Data

Recommended RP-HPLC Method for Achiral Purity
  • Instrumentation: HPLC system with a Quaternary Pump, Autosampler, Column Thermostat, and Photodiode Array (PDA) or Charged Aerosol (CAD) Detector.

  • Column: Waters XBridge BEH C18 XP (100 x 2.1 mm, 2.5 µm) or equivalent polar-endcapped/hybrid column.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-1 min: 2% B

    • 1-8 min: 2% to 30% B

    • 8-9 min: 30% to 95% B

    • 9-10 min: 95% B

    • 10.1-12 min: 2% B (Re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 2 µL.

  • Detection: PDA at 205 nm or CAD.

  • Sample Preparation: Dissolve sample in 50:50 Acetonitrile:Water at a concentration of 0.5 mg/mL.

Recommended HILIC Method for Enhanced Retention
  • Instrumentation: As above.

  • Column: Waters ACQUITY UPLC BEH Amide (100 x 2.1 mm, 1.7 µm) or equivalent.

  • Mobile Phase A: Acetonitrile with 0.1% Ammonium Formate.

  • Mobile Phase B: Water with 0.1% Ammonium Formate.

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-7 min: 5% to 40% B

    • 7-8 min: 40% B

    • 8.1-10 min: 5% B (Re-equilibration)

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 1 µL.

  • Detection: CAD or MS.

  • Sample Preparation: Dissolve sample in 90:10 Acetonitrile:Water at a concentration of 0.5 mg/mL.

Performance Comparison Data

The following table summarizes the expected performance of different methodologies for the purity analysis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, assuming a closely eluting polar impurity.

ParameterStandard C18 (Low pH)Polar-Embedded C18 (Low pH)HILIC Amide
Retention Factor (k') < 1.0 (Poor Retention)1.5 - 3.0> 4.0 (Strong Retention)
Peak Asymmetry (As) > 2.5 (Severe Tailing)1.0 - 1.41.0 - 1.3
Resolution (Rs) of Impurity < 1.0 (Co-elution)> 2.0> 3.5
Suitability for MS GoodGoodExcellent
Overall Recommendation Not RecommendedRecommended Excellent Alternative

Demonstrating Specificity: The Forced Degradation Study

A critical component of method validation for a purity assay is demonstrating its specificity and stability-indicating nature.[10][11] A forced degradation study intentionally stresses the analyte to produce potential degradation products.[2][12] The HPLC method must be able to resolve these degradants from the main peak and from each other.[3]

Forced Degradation Protocol (ICH Q1A(R2))
  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours. Neutralize before injection.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours. Neutralize before injection.

  • Oxidation: 3% H₂O₂ at room temperature for 8 hours.

  • Thermal Degradation: Solid sample at 105 °C for 48 hours.

  • Photolytic Degradation: Solution exposed to ICH-compliant light source (e.g., 1.2 million lux hours and 200 watt-hours/m²).[13]

The goal is to achieve 5-20% degradation of the active ingredient.[2][13]

cluster_stress Forced Degradation Conditions (ICH Q1A) Analyte 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Acid Acid Hydrolysis Analyte->Acid Base Base Hydrolysis Analyte->Base Oxidation Oxidation Analyte->Oxidation Thermal Thermal Analyte->Thermal Photo Photolytic Analyte->Photo Method Stability-Indicating HPLC Method Result Result Method->Result Separation of Degradants & Main Peak Acid->Method Base->Method Oxidation->Method Thermal->Method Photo->Method

Caption: Forced Degradation Study Logic.

Interpreting Results

Using the recommended RP-HPLC method, stressed samples should show a decrease in the main peak area and the appearance of new peaks corresponding to degradation products. A PDA detector is invaluable here for assessing peak purity across all stress conditions, ensuring no degradants are co-eluting with the parent analyte.

Conclusion and Recommendations

Developing a robust HPLC purity method for 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol requires a targeted approach that addresses its inherent polarity and basicity.

  • For general achiral purity analysis, a Reversed-Phase HPLC method using a modern, polar-embedded, or hybrid C18 column at low pH is the most reliable and versatile starting point. It provides a balance of retention, excellent peak shape, and compatibility with standard detectors.

  • HILIC serves as an excellent orthogonal technique, particularly when dealing with highly polar impurities or when enhanced retention is necessary. Its compatibility with MS makes it ideal for impurity identification.

  • Detector choice is critical. While low-wavelength UV can be used, Charged Aerosol Detection (CAD) or Mass Spectrometry (MS) provides the universal and sensitive detection required for a comprehensive impurity profile, especially since degradation products may also lack a chromophore.

  • For stereospecific analysis, a dedicated chiral HPLC method is non-negotiable and must be developed separately, typically using a polysaccharide-based CSP.

By systematically evaluating these methodologies and validating the final procedure according to ICH Q2(R1) guidelines, researchers can ensure the quality, safety, and consistency of this important chemical intermediate.[14][15]

References

  • ICH. (2023). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

  • Regulatory Considerations for Forced Degradation Studies to Assess the Stability of Drugs. (n.d.). Pharma Times. [Link]

  • Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline. [Link]

  • Alsante, K. M., et al. (2007). Forced Degradation: A Practical Approach. Pharmaceutical Technology. [Link]

  • ICH. (n.d.). Q1B Photostability Testing of New Drug Substances and Products. [Link]

  • ICH. (2022). Q2(R2) Validation of Analytical Procedures. [Link]

  • Bansal, S. K., & Layloff, T. (2007). The Art and Science of HPLC Method Development. Journal of Chromatography A, 1157(1-2), 1-13. [Link]

  • Pružina, J., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

  • ICH. (1995). Q2A Text on Validation of Analytical Procedures. [Link]

  • FDA. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • Analytical Method Validation: ICH and USP Perspectives. (2025). International Journal of Research and Review. [Link]

  • Wang, Y., & Wenslow, R. M. (2003). Separation of Enantiomers of β‐Lactams by HPLC Using Cyclodextrin‐Based Chiral Stationary Phases. Chirality. [Link]

  • Ates, H., et al. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules. [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International. [Link]

  • Harada, N. (2020). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules. [Link]

  • Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. (2025). PMC. [Link]

  • Steps involved in HPLC Method Development. (n.d.). Asian Journal of Pharmaceutical Research. [Link]

  • A review on method development by hplc. (n.d.). SciSpace. [Link]

  • Separation and Identification of Derivatives of Biologic Amines by Gas-Liquid Chromatography. (n.d.). Analytical Chemistry. [Link]

  • Patil, R. N., et al. (n.d.). Analytical Method Development and Validation. Mansa STM Publishers. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Scalable Synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold has emerged as a privileged structure, lending favorable pharma...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the 3-Oxa-9-azabicyclo[3.3.1]nonane scaffold has emerged as a privileged structure, lending favorable pharmacokinetic and pharmacodynamic properties to a range of therapeutic candidates. Its rigid, three-dimensional architecture allows for precise vectoral presentation of substituents, making it an attractive framework for targeting complex biological systems. This guide provides a comprehensive comparison of the principal synthetic routes to a key derivative, 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, with a critical evaluation of their suitability for large-scale production. We will dissect an established, two-step approach involving a Robinson-Schöpf-type condensation followed by stoichiometric reduction, and contrast it with a more modern adaptation utilizing catalytic hydrogenation.

The Strategic Importance of the 3-Oxa-9-azabicyclo[3.3.1]nonane Core

The incorporation of the 3-Oxa-9-azabicyclo[3.3.1]nonane motif is a strategic choice in drug design, offering a distinct alternative to more traditional bicyclic systems like tropanes and quinuclidines. The introduction of an oxygen atom into the bicyclic framework can modulate basicity and polarity, potentially improving aqueous solubility and altering the metabolic profile of the parent molecule. This guide will focus on the practicalities of producing 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol, a versatile intermediate primed for further functionalization in drug discovery programs.

Synthetic Pathway Overview: A Tale of Two Reductions

The synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is most commonly achieved through a two-step sequence. The journey begins with the construction of the bicyclic ketone, 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one, via a Robinson-Schöpf-type reaction. This elegant one-pot condensation brings together a dialdehyde, a primary amine, and a derivative of acetone to assemble the core structure. The critical divergence in synthetic strategy, and the focus of our comparative analysis, lies in the subsequent reduction of the ketone to the desired alcohol.

cluster_0 Step 1: Bicyclic Ketone Formation cluster_1 Step 2: Ketone Reduction Dialdehyde Dialdehyde Robinson_Schopf Robinson-Schöpf Condensation Dialdehyde->Robinson_Schopf Primary_Amine Primary_Amine Primary_Amine->Robinson_Schopf Acetonedicarboxylic_Acid Acetonedicarboxylic_Acid Acetonedicarboxylic_Acid->Robinson_Schopf Ketone_Intermediate 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one Robinson_Schopf->Ketone_Intermediate Established_Method Established Method: Sodium Borohydride Reduction Ketone_Intermediate->Established_Method Modern_Method Modern Method: Catalytic Hydrogenation Ketone_Intermediate->Modern_Method Final_Product 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Established_Method->Final_Product Modern_Method->Final_Product

Two-step synthesis of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Performance Benchmark: A Head-to-Head Comparison

The choice of reduction methodology is a critical decision point in any scale-up campaign, with significant implications for process efficiency, cost, safety, and environmental impact. Below, we present a comparative analysis of the established sodium borohydride reduction versus a modern catalytic hydrogenation approach.

ParameterEstablished Method (Sodium Borohydride)Modern Method (Catalytic Hydrogenation)
Yield Typically high (often >90%) for the reduction step.[1]Generally excellent (>95%), with potential for quantitative conversion.
Purity Good, but may require purification to remove boron salts.[2]High, often requiring minimal purification post-filtration of the catalyst.
Stereoselectivity Generally good, favoring the thermodynamically more stable endo isomer. The use of cerium salts (Luche reduction) can further enhance selectivity.[3]Excellent, typically with high selectivity for the endo alcohol due to catalyst-substrate interactions.
Reaction Time Several hours to overnight.[1]Can be significantly faster, depending on catalyst loading and hydrogen pressure.
Reagent Cost Sodium borohydride is a relatively inexpensive bulk reagent.The initial investment in a precious metal catalyst (e.g., Ruthenium) is higher, but the catalyst can often be recycled, reducing long-term cost.
Process Safety Sodium borohydride is a flammable solid that reacts with water to produce flammable hydrogen gas. Quenching requires careful control.[4]Requires handling of high-pressure hydrogen gas, which necessitates specialized equipment and stringent safety protocols.[5]
Work-Up & Purification Involves quenching of excess hydride, extraction, and potentially chromatography to remove inorganic byproducts.[2]Primarily involves filtration to remove the heterogeneous catalyst, followed by solvent evaporation.
Environmental Impact Generates stoichiometric amounts of boron-containing waste streams.A greener approach with minimal waste, especially if the catalyst is recycled. The main environmental consideration is the energy consumption for high-pressure reactions.

Deep Dive into Methodologies: Causality Behind Experimental Choices

Route 1: The Established Path - Robinson-Schöpf Condensation and Sodium Borohydride Reduction

This classical approach is favored for its operational simplicity and the use of readily available, inexpensive reagents.

Step 1: Robinson-Schöpf-type Condensation to 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one

The formation of the bicyclic ketone is a variation of the venerable Robinson-Schöpf reaction, which is a biomimetic synthesis of the tropinone skeleton.[3][6] In our case, a suitable dialdehyde (e.g., glutaraldehyde or a precursor), a primary amine (such as benzylamine, which also serves as a protecting group), and acetonedicarboxylic acid are condensed in a one-pot reaction. The choice of benzylamine is strategic for scale-up; it is a cost-effective primary amine, and the benzyl group can be readily removed in a subsequent step if the free secondary amine is desired. The reaction proceeds via a double Mannich reaction and is typically conducted in an aqueous buffer to maintain a pH that facilitates both iminium ion formation and enolate reactivity.

Step 2: Sodium Borohydride Reduction

Sodium borohydride is a mild and selective reducing agent, making it a workhorse in organic synthesis.[7] Its ease of handling and predictable reactivity make it a common choice for ketone reductions, especially at the lab and pilot scales. The reduction of the 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one intermediate with sodium borohydride typically proceeds with good stereoselectivity to yield the desired endo-alcohol. This selectivity is driven by the steric approach control, where the hydride attacks from the less hindered face of the ketone.

However, on a large scale, the aqueous work-up required to quench the excess borohydride and remove the resulting boron salts can be cumbersome and generate significant aqueous waste. Furthermore, the evolution of hydrogen gas during quenching necessitates careful process control to mitigate flammability risks.[4]

Route 2: The Modern Approach - Catalytic Hydrogenation

This route employs the same initial Robinson-Schöpf-type condensation but diverges at the reduction step, utilizing a more modern and "green" catalytic approach.

Step 2: Ruthenium-Catalyzed Asymmetric Hydrogenation

Catalytic hydrogenation offers several advantages for industrial-scale synthesis, including high atom economy, cleaner reaction profiles, and the potential for catalyst recycling.[8] For the reduction of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one, a ruthenium-based catalyst, such as one employing a chiral phosphine ligand like BINAP, can provide excellent yields and high stereoselectivity.[9] The reaction is carried out under a hydrogen atmosphere, and the catalyst facilitates the transfer of hydrogen to the carbonyl group.

The primary considerations for this method on a large scale are the initial cost of the catalyst and the requirement for specialized high-pressure hydrogenation equipment. However, the high efficiency and recyclability of the catalyst can offset the initial investment. The work-up is significantly simplified, often involving only filtration to remove the catalyst. This reduction in downstream processing steps can lead to substantial cost savings and a reduced environmental footprint at an industrial scale.

cluster_0 Established Method Workflow cluster_1 Modern Method Workflow Start_1 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one Reduction_1 NaBH4 Reduction in Methanol Start_1->Reduction_1 Quench Quench with Acetone/ Aqueous Acid Reduction_1->Quench Extraction Aqueous Work-up & Extraction Quench->Extraction Purification_1 Purification (e.g., Crystallization or Chromatography) Extraction->Purification_1 Product_1 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Purification_1->Product_1 Start_2 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one Reduction_2 Catalytic Hydrogenation (Ru-catalyst, H2 pressure) Start_2->Reduction_2 Filtration Catalyst Filtration Reduction_2->Filtration Concentration Solvent Evaporation Filtration->Concentration Product_2 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Concentration->Product_2

Comparative experimental workflows for the reduction step.

Experimental Protocols

Established Method: Reduction with Sodium Borohydride [1]

  • Reaction Setup: A solution of 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one (1.0 eq) in methanol is prepared in a suitably sized reactor and cooled to 0-5 °C under a nitrogen atmosphere.

  • Reagent Addition: Sodium borohydride (1.5 eq) is added portion-wise over 30-60 minutes, maintaining the internal temperature below 10 °C.

  • Reaction: The mixture is allowed to warm to ambient temperature and stirred for 12 hours, or until reaction completion is confirmed by TLC or LC-MS.

  • Quenching: The reaction is carefully quenched by the slow addition of acetone, followed by a dilute aqueous acid (e.g., 1 M HCl) to neutralize the mixture.

  • Work-up: The methanol is removed under reduced pressure. The resulting aqueous residue is extracted with a suitable organic solvent (e.g., dichloromethane).

  • Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the crude product, which can be further purified by crystallization or column chromatography.

Modern Method: Ruthenium-Catalyzed Asymmetric Hydrogenation [9]

  • Reaction Setup: A high-pressure reactor is charged with a solution of 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-one (1.0 eq) in a suitable solvent such as isopropyl alcohol. The ruthenium catalyst (e.g., RuCl₂[(S)-binap][(R)-iphan], 0.1 mol%) is added.

  • Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with hydrogen gas to the desired pressure (e.g., 50 atm).

  • Reaction: The reaction mixture is stirred at a controlled temperature until the uptake of hydrogen ceases or reaction completion is confirmed by GC or LC-MS.

  • Work-up: The reactor is carefully depressurized, and the reaction mixture is filtered through a pad of celite or a membrane filter to remove the catalyst.

  • Purification: The filtrate is concentrated under reduced pressure to yield the product, which is often of sufficient purity for subsequent steps.

Comparative Analysis of Alternative Bicyclic Scaffolds

While the 3-Oxa-9-azabicyclo[3.3.1]nonane core offers unique advantages, it is instructive to compare it with other well-established bicyclic scaffolds in medicinal chemistry.

ScaffoldKey FeaturesRepresentative Drugs/Natural ProductsSynthetic Accessibility
Tropane (8-azabicyclo[3.2.1]octane)Rigid bicyclic amine, well-explored SAR, often associated with CNS activity.[10][11]Atropine, Cocaine, Scopolamine[11]Well-established syntheses, including the Robinson tropane synthesis.[12]
Granatane (9-azabicyclo[3.3.1]nonane)Homologue of tropane with a larger ring system, offering different spatial arrangements of substituents.[13]Granisetron (antiemetic)[13]Accessible through Robinson-Schöpf type reactions.[14]
Quinuclidine (1-azabicyclo[2.2.2]octane)Highly rigid, compact structure with a bridgehead nitrogen. Often used as a basic amine in drug design.Solifenacin (for overactive bladder)Synthetically accessible, often from piperidine derivatives.[15]

The choice of scaffold is ultimately dictated by the specific therapeutic target and the desired pharmacological profile. The 3-Oxa-9-azabicyclo[3.3.1]nonane framework provides a valuable alternative to these more traditional systems, offering a unique combination of rigidity, polarity, and synthetic tractability.

Conclusion and Future Outlook

Both the established sodium borohydride reduction and the modern catalytic hydrogenation routes offer viable pathways to 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol. For laboratory-scale synthesis and initial exploratory work, the simplicity and low cost of the sodium borohydride method are attractive. However, for large-scale production, the catalytic hydrogenation approach presents a more efficient, sustainable, and ultimately more cost-effective strategy, despite the higher initial investment in catalyst and equipment. The simplified work-up and reduced waste generation are significant advantages in an industrial setting.

As the demand for structurally complex and diverse small molecules continues to grow in drug discovery, the development of robust and scalable synthetic routes to key building blocks like 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol will remain a critical endeavor. Future research in this area may focus on the development of even more active and cost-effective non-precious metal catalysts for the hydrogenation step, further enhancing the economic and environmental viability of this important scaffold.

References

  • Grynkiewicz, G., & Gadzikowska, M. (2008). Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. Pharmacological Reports, 60(4), 439–463.
  • The University of Liverpool Repository. (n.d.). The Synthesis and Application of Functionalised Quinuclidines. Retrieved February 12, 2026, from [Link]

  • Kohnen-Johannsen, K. L., & Kayser, O. (2019). Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. Molecules, 24(4), 796.
  • Comparative Study of Sodium Borohydride Catalysed Reduction Reactions: Synthesis and Characterization of Benzyl Alcohol and Antib. (n.d.). SSRN. Retrieved February 12, 2026, from [Link]

  • Kim, N., Peregrino, O., Chavez, B., Stewart, C. N., Jr, & D'Auria, J. C. (2016).
  • Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.
  • ResearchGate. (n.d.). Robinson–Schöpf reaction | Request PDF. Retrieved February 12, 2026, from [Link]

  • ResearchGate. (n.d.). The Chemical Synthesis and Applications of Tropane Alkaloids | Request PDF. Retrieved February 12, 2026, from [Link]

  • ResearchGate. (n.d.). (PDF) Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. Retrieved February 12, 2026, from [Link]

  • Chegg. (2021, May 15). Solved In the following reaction scheme we compare the. Retrieved February 12, 2026, from [Link]

  • Reddit. (2024, February 29). isolating product after sodium borohydride reduction. Retrieved February 12, 2026, from [Link]

  • PubMed. (2010). Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction. Retrieved February 12, 2026, from [Link]

  • Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved February 12, 2026, from [Link]

  • University of Illinois at Urbana-Champaign. (n.d.). The Art of Heterogeneous Catalytic Hydrogenation - Part 1. Retrieved February 12, 2026, from [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Handling of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol

Executive Summary & Chemical Profile[1][2] 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is a specialized bicyclic amine intermediate used frequently in medicinal chemistry for drug discovery (e.g., GPCR ligand synthesis). Its dua...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1][2]

3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is a specialized bicyclic amine intermediate used frequently in medicinal chemistry for drug discovery (e.g., GPCR ligand synthesis). Its dual functionality—containing both a secondary amine and a hydroxyl group—dictates its specific disposal requirements.

Unlike generic organic waste, this compound presents specific reactivity risks regarding pH sensitivity and nitrosamine formation potential . This guide provides a scientifically grounded workflow to ensure compliance with RCRA (Resource Conservation and Recovery Act) standards and laboratory best practices.

Chemical Hazard Profile
ParameterSpecificationOperational Implication
CAS Number 100368-36-3 (Free base) / 100368-29-4 (HCl salt)Use for waste manifesting.
Functional Group Bicyclic Secondary Amine / AlcoholBasic pH. Incompatible with strong acids and oxidizers.
GHS Classification Warning H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1] Irrit.), H302 (Harmful if swallowed).[1]
Reactivity Nucleophilic / BasicExothermic reaction with acids; potential violent reaction with acyl chlorides.

Waste Segregation Strategy (The "Why")

Effective disposal relies on understanding the causality of chemical interactions in the waste drum. You must segregate this compound based on its amine functionality.

Critical Incompatibilities
  • Strong Acids: Mixing this amine with concentrated acid waste (e.g., H₂SO₄, HCl) will result in an immediate, exothermic acid-base neutralization. In a closed waste container, this heat evolution can pressurize the vessel, leading to rupture or explosion.

  • Nitrosating Agents: As a secondary amine, this compound can react with nitrites or nitrous acid to form N-nitrosamines , which are potent carcinogens. NEVER dispose of this compound in waste streams containing sodium nitrite or other nitrosating agents.

  • Oxidizers: Incompatible with strong oxidizers (peroxides, permanganates), creating a fire hazard.

Pre-Disposal Decision Matrix

Before disposal, characterize the physical state of the waste. Use the following logic flow to determine the correct waste stream.

DisposalWorkflow Start Waste Generation: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder Residue StateCheck->Solid Liquid Liquid / Solution StateCheck->Liquid SolidBin Disposal: Solid Hazardous Waste (Tag: Toxic/Irritant) Solid->SolidBin PurityCheck Is it mixed with Acids or Oxidizers? Liquid->PurityCheck Segregate CRITICAL: Segregate Immediately. Do NOT mix. PurityCheck->Segregate Yes SolventType Identify Solvent Base PurityCheck->SolventType No Halogenated Halogenated Waste (e.g., DCM, Chloroform) SolventType->Halogenated NonHalogenated Non-Halogenated Waste (e.g., MeOH, DMSO) SolventType->NonHalogenated FinalLiquid Disposal: Basic Organic Waste Stream (pH > 7) Halogenated->FinalLiquid NonHalogenated->FinalLiquid

Figure 1: Decision tree for the safe categorization of amine-based laboratory waste.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance or Contaminated Solids)

Applicable for: Expired reagent, contaminated gloves, weighing boats, and spill cleanup materials.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated solid waste drum. Avoid metal containers if the waste is potentially corrosive.[2][3]

  • Double Bagging: Place the solid waste inside a clear polyethylene bag (minimum 2 mil thickness). Seal with a zip-tie or tape.

  • Labeling:

    • Attach a hazardous waste tag immediately.

    • Chemical Name: Write "3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol".

    • Hazards: Check "Toxic" and "Irritant".[1]

  • Storage: Store in the "Solid Organic Waste" satellite accumulation area.

Protocol B: Liquid Waste (Reaction Mixtures & Mother Liquors)

Applicable for: HPLC waste, reaction workups, and dissolved reagents.

  • pH Verification (Self-Validating Step):

    • Before pouring, dip a pH strip into the waste solution.

    • Requirement: Ensure the destination carboy is compatible with Basic (pH 8-14) or Neutral waste.

    • Action: If the destination carboy contains Acidic waste, STOP .[2] You must use a separate container or neutralize the stream first.

  • Solvent Segregation:

    • If dissolved in Dichloromethane (DCM) or Chloroform

      
      Halogenated Waste .
      
    • If dissolved in Methanol, Ethanol, DMSO, or Acetone

      
      Non-Halogenated Waste .
      
  • Transfer:

    • Use a funnel with a lid/latch to minimize evaporation.

    • Pour slowly to observe for any heat generation or bubbling (signs of incompatibility).

  • Documentation: Log the volume and concentration (approximate) on the waste container's inventory sheet.

Spill Management Contingency

In the event of a spill, immediate action prevents exposure and environmental contamination.

Spill TypeImmediate ActionDecontamination
Powder 1. Evacuate area if dust is airborne.2.[1][4][5] Don PPE (Nitrile gloves, safety goggles, N95 mask).Gently cover with wet paper towels to prevent dust. Scoop into a bag. Wipe surface with dilute acetic acid (vinegar) to neutralize amine residue, then water.
Liquid 1. Extinguish ignition sources (if in flammable solvent).2. Contain with absorbent pads.Absorb with vermiculite or clay. Do not use paper towels if the solvent is an oxidizer. Place in a sealed bag.

Regulatory Compliance (RCRA & EPA)[9]

While 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol is not explicitly listed on the EPA's "P-List" (acutely hazardous) or "U-List" (toxic), it must be managed as Hazardous Waste based on characteristics:

  • Characteristic of Toxicity: If the waste stream contains heavy metals or other regulated solvents.

  • Generator Status: All waste must be counted toward your facility's monthly generation status (VSQG, SQG, or LQG).

  • Manifesting: When shipping off-site, describe as:

    • UN Number: UN 3277 (Chloroformates, toxic, corrosive, n.o.s.) or UN 2811 (Toxic solid, organic, n.o.s.) depending on the specific formulation and salt form. Consult your waste hauler for the exact profile.

References

  • PubChem. (n.d.). 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol Compound Summary. National Library of Medicine. Retrieved February 12, 2026, from [Link]

  • U.S. Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA Online. Retrieved February 12, 2026, from [Link]

  • American Chemical Society (ACS). (2023). Identifying Chemical Incompatibilities. ACS Center for Lab Safety. Retrieved February 12, 2026, from [Link]

Sources

Handling

Handling 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol: Advanced PPE &amp; Safety Protocol

Chemical Name: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol CAS: 51052-26-1 Molecular Formula: C₇H₁₃NO₂ Role: Pharmacophore scaffold / Bicyclic amine intermediate Executive Summary: The "Why" Behind the Protocol As a Senior Appli...

Author: BenchChem Technical Support Team. Date: February 2026

Chemical Name: 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol CAS: 51052-26-1 Molecular Formula: C₇H₁₃NO₂ Role: Pharmacophore scaffold / Bicyclic amine intermediate

Executive Summary: The "Why" Behind the Protocol

As a Senior Application Scientist, I emphasize that safety protocols for bicyclic amines like 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol serve a dual purpose: protecting the researcher from acute irritation and preserving the chemical integrity of this sensitive intermediate.

This compound features a bridged nitrogen (secondary amine) and an ether linkage . The lipophilic nature of the bicyclic framework facilitates rapid dermal absorption, while the amine functionality dictates its basicity and potential for mucous membrane corrosion. Standard "lab safety" is insufficient; you need a protocol that accounts for the specific permeation risks of organic amines.

Immediate Action Profile:

  • Primary Hazard: Severe Eye/Respiratory Irritant (H319, H335).[1]

  • Hidden Risk: Static-induced scattering of the solid (leading to unnoticed surface contamination).

  • Core PPE: Nitrile (Double-gloved recommended), Chemical Splash Goggles, Fume Hood.

Hazard Mechanism & Risk Assessment

To select the right PPE, we must understand the mechanism of injury. This compound is not just an "irritant"; it is a lipophilic base .

The Physiological Interaction
  • Tissue Penetration: The bicyclic hydrocarbon skeleton allows the molecule to pass through the lipid bilayer of skin cells more effectively than simple linear amines.

  • Alkaline Hydrolysis: Once in contact with moist mucous membranes (eyes, lungs), the secondary amine protonates, raising local pH and causing saponification of membrane lipids. This results in immediate, stinging pain and potential corneal opacity if untreated.

Hazard Classification (GHS)
Hazard ClassCodeDescriptionOperational Implication
Skin Irritation H315Causes skin irritationContact dermatitis risk; requires barrier protection.
Eye Irritation H319Causes serious eye irritationCritical: Safety glasses are insufficient for solution handling; goggles required.
STOT-SE H335May cause respiratory irritationAll solid handling must occur under negative pressure (Fume Hood).

The PPE Matrix: A Self-Validating System

Do not rely on generic "safety gear." Use this matrix to select equipment based on the specific task.

Glove Selection Logic
  • Material: Nitrile is superior to Latex for amines. Latex degrades rapidly upon contact with organic bases.

  • Thickness: Standard 4-mil nitrile provides ~5-10 minutes of splash protection. For prolonged handling, use High-Risk Nitrile (8-mil) or double-gloving.

ComponentSpecificationValidation Check (The "Trust" Step)
Hand Protection Nitrile (0.11mm / 4-mil min) Double-gloving recommended for synthesis steps.Inflation Test: Inflate glove with air and hold near cheek to detect micro-pinholes before donning.
Eye Protection Chemical Splash Goggles (Indirect Vented)ANSI Z87.1+ D3 ratingSeal Check: Ensure the goggle skirt seals flush against the temple and cheekbone to prevent vapor entry.
Respiratory Engineering Control: Fume Hood (Face velocity: 80–100 fpm).Backup: N95 (Particulate) only for solid weighing if hood unavailable.Tissue Test: Tape a Kimwipe to the bottom of the sash; it should angle inward (45°) to verify active airflow.
Body Defense Lab Coat (Cotton/Poly) High-neck preferred.Coverage Check: Ensure sleeves are long enough to be tucked inside glove cuffs (taping cuffs is best practice).
PPE Decision Workflow

The following diagram illustrates the logic flow for selecting PPE based on the state of the chemical.

PPE_Decision_Tree Start Start: Handling CAS 51052-26-1 State Physical State? Start->State Solid Solid / Powder State->Solid Dry Powder Liquid Solution / Mother Liquor State->Liquid Dissolved Weighing Task: Weighing/Transfer Solid->Weighing Synthesis Task: Reaction/Workup Liquid->Synthesis PPE_Level_1 LEVEL 1 PPE: - Nitrile Gloves (Single) - Safety Glasses - Fume Hood Required Weighing->PPE_Level_1 < 1 gram PPE_Level_2 LEVEL 2 PPE: - Double Nitrile Gloves - Splash Goggles - Lab Coat (Taped Cuffs) - Fume Hood Required Weighing->PPE_Level_2 > 1 gram (Dust Risk) Synthesis->PPE_Level_2 All Quantities

Figure 1: Decision tree for PPE selection based on physical state and quantity.

Operational Protocol: Handling & Synthesis

This section details the "How-To" for handling the compound, integrating safety into the workflow.

A. Weighing the Solid (The Static Hazard)

Bicyclic amines in solid form often carry significant static charge. This causes the powder to "jump" or scatter, contaminating the balance area.

  • Preparation: Place an ionizing bar or anti-static gun near the balance inside the fume hood.

  • Donning: Put on nitrile gloves. Check for rips.

  • Transfer: Use a glass or antistatic plastic spatula. Avoid metal spatulas if the salt form is being used, as they can sometimes introduce trace metal impurities, though safety-wise they are acceptable.

  • Containment: Weigh directly into a tared vial with a screw cap. Do not weigh onto weigh paper (high spill risk).

B. Solubilization & Reaction
  • Solvent Choice: When dissolving in chlorinated solvents (DCM, Chloroform), permeation through gloves increases. Change gloves immediately upon any splash.

  • Acid Addition: If converting the alcohol to a salt (e.g., using HCl), expect an exotherm .

    • Protocol: Cool the amine solution in an ice bath before adding acid.

    • Safety: Ensure the fume hood sash is lowered to the working height (usually 18 inches) to act as a blast shield in case of unexpected pressure buildup.

Emergency Response & Decontamination

In the event of exposure, the lipophilic nature of the amine requires aggressive decontamination.

Immediate First Aid
  • Eye Contact (Critical):

    • Action: Flush immediately for 15 minutes .[2]

    • Technique: Hold eyelids open.[2] The natural reflex is to squeeze them shut; you must fight this to ensure the basic residue is washed out of the fornix (corners).

  • Skin Contact:

    • Action: Wash with soap and water.[2][3][4][5][6] Do not use alcohol or organic solvents (acetone), as these will drive the amine deeper into the dermal layer.

Spill Management Workflow

If a vial drops or solution spills, follow this logic:

Spill_Response Spill Spill Detected Assess Assess Volume Spill->Assess Minor Minor (< 10mL/1g) Assess->Minor Major Major (> 10mL/1g) Assess->Major Absorb Absorb: Vermiculite or Amine-Specific Pads Minor->Absorb Liquid Dispose Disposal: Double Bag -> hazardous Waste Minor->Dispose Solid (Sweep) Evacuate Evacuate Lab Call EHS Major->Evacuate Neutralize Neutralize: Dilute Citric Acid Absorb->Neutralize Neutralize->Dispose

Figure 2: Logic flow for assessing and cleaning up spills of 3-Oxa-9-azabicyclo[3.3.1]nonan-7-ol.

Disposal & Environmental Stewardship[7][8][9]

Proper disposal prevents environmental contamination and downstream reactions in waste drums.

  • Segregation: Dispose of this compound in Basic Organic Waste streams.

  • Incompatibility: NEVER mix with:

    • Oxidizing agents (Peroxides, Nitric Acid) -> Fire risk.

    • Acid chlorides/Anhydrides -> Exothermic reaction.

  • Container Prep: Triple rinse empty vials with methanol before discarding glass. Add the rinsate to the liquid waste stream.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[6] [Link]

  • PubChem. (n.d.).[1] 3-Oxa-9-azabicyclo[3.3.1]nonan-7-one hydrochloride (Related Compound Safety Data). National Library of Medicine. Retrieved February 12, 2026, from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.